Linoleyl palmitate

Core Science & Biosynthesis

An In-depth Technical Guide to Linoleyl Palmitate: Chemical Structure, Properties, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

Linoleyl palmitate, a wax ester formed from the esterification of linoleyl alcohol and palmitic acid, is a molecule of increasing interest in the fields of cosmetics and potentially drug delivery. This technical guide provides a comprehensive overview of its chemical structure, physicochemical properties, and known biological activities. While direct research on linoleyl palmitate is limited, this document compiles available data and extrapolates potential characteristics based on its constituent moieties and related compounds. Detailed hypothetical experimental protocols for its synthesis, purification, and characterization are also presented to facilitate further research.

Chemical Structure and Identification

Linoleyl palmitate is the ester formed from the C16:0 saturated fatty acid, palmitic acid, and the C18:2 unsaturated fatty alcohol, linoleyl alcohol.

IUPAC Name: [(9Z,12Z)-octadeca-9,12-dien-1-yl] hexadecanoate[1]

Synonyms: Hexadecanoic acid, (9Z,12Z)-9,12-octadecadien-1-yl ester; Linoleyl hexadecanoate[1]

Chemical Formula: C₃₄H₆₄O₂[1]

Molecular Weight: 504.87 g/mol [1]

CAS Number: 914926-22-0[1]

Chemical Structure:

Physicochemical Properties

Property	Value	Source/Reference
Molecular Formula	C₃₄H₆₄O₂	[1]
Molecular Weight	504.87 g/mol	[1]
Physical State	Liquid at room temperature	[1]
Melting Point	Data not available
Boiling Point	Data not available
Density	Data not available
Refractive Index	Data not available
Solubility	Insoluble in water; Soluble in nonpolar organic solvents.	General property of wax esters
Storage	Store at -20°C for long-term stability.	[1]

Synthesis and Purification

While a specific, detailed protocol for the synthesis of linoleyl palmitate is not widely published, a general and adaptable enzymatic approach is presented below.

Hypothetical Experimental Protocol: Lipase-Catalyzed Synthesis of Linoleyl Palmitate

This protocol describes a potential method for the synthesis of linoleyl palmitate using an immobilized lipase (B570770), which offers high selectivity and mild reaction conditions.

Materials:

• Palmitic acid

• Linoleyl alcohol

• Immobilized Candida antarctica lipase B (Novozym® 435)

• n-Hexane (anhydrous)

• Molecular sieves (3Å)

• Sodium bicarbonate (5% w/v aqueous solution)

• Anhydrous sodium sulfate

• Silica (B1680970) gel (for column chromatography)

• Hexane (B92381) and ethyl acetate (B1210297) (for column chromatography)

Equipment:

• Round-bottom flask

• Magnetic stirrer with heating mantle

• Rotary evaporator

• Separatory funnel

• Glass column for chromatography

• Thin-layer chromatography (TLC) plates and chamber

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask, dissolve palmitic acid (1 molar equivalent) and linoleyl alcohol (1.2 molar equivalents) in 100 mL of anhydrous n-hexane.

• Add immobilized lipase (e.g., Novozym® 435, 10% by weight of substrates) and activated molecular sieves (10 g) to the reaction mixture.

• Reaction: Stir the mixture at a constant temperature of 50-60°C. Monitor the reaction progress by TLC, observing the disappearance of the starting materials and the appearance of the product spot (a less polar spot).

• Work-up: Once the reaction is complete (typically 24-48 hours), filter off the immobilized lipase and molecular sieves.

• Wash the organic phase with 5% sodium bicarbonate solution to remove unreacted palmitic acid, followed by a wash with brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain the crude linoleyl palmitate.

Hypothetical Experimental Protocol: Purification by Column Chromatography

Procedure:

• Column Preparation: Pack a glass column with silica gel slurried in hexane.

• Loading: Dissolve the crude linoleyl palmitate in a minimal amount of hexane and load it onto the column.

• Elution: Elute the column with a gradient of increasing ethyl acetate in hexane (e.g., starting with 100% hexane and gradually increasing to 5% ethyl acetate in hexane).

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure linoleyl palmitate.

• Final Step: Combine the pure fractions and remove the solvent under reduced pressure to yield purified linoleyl palmitate.

Caption: Workflow for the synthesis and purification of linoleyl palmitate.

Characterization

The structure and purity of the synthesized linoleyl palmitate can be confirmed using various analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the long alkyl chains of both the palmitate and linoleyl moieties. Key signals would include a triplet around 0.9 ppm for the terminal methyl groups, a large multiplet between 1.2-1.4 ppm for the methylene (B1212753) protons of the fatty acid and alcohol chains, a triplet around 2.3 ppm for the methylene group alpha to the carbonyl of the palmitate, a triplet around 4.1 ppm for the methylene group attached to the ester oxygen, and multiplets between 5.3-5.4 ppm for the olefinic protons of the linoleyl group.

• ¹³C NMR: The carbon NMR spectrum would show a signal for the carbonyl carbon around 174 ppm. The carbons of the double bonds in the linoleyl moiety would appear in the region of 128-130 ppm. The carbon of the methylene group attached to the ester oxygen would be around 64 ppm, and the numerous methylene carbons of the aliphatic chains would resonate between 22-34 ppm, with the terminal methyl carbons appearing around 14 ppm.

Mass Spectrometry (MS)

Electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) mass spectrometry can be used to confirm the molecular weight of linoleyl palmitate. The expected [M+H]⁺ ion would be at m/z 505.88 and the [M+Na]⁺ ion at m/z 527.86. Fragmentation analysis (MS/MS) would show characteristic losses of the palmitate and linoleyl chains.

Biological Properties and Potential Signaling Pathways

Direct experimental evidence for the biological activity of linoleyl palmitate is scarce. However, based on the known activities of its constituent fatty acids and other wax esters, several potential biological roles and signaling pathway interactions can be hypothesized.

Anti-inflammatory Potential

Both palmitic acid and linoleic acid have been shown to modulate inflammatory pathways, often with opposing effects. Palmitic acid is generally considered pro-inflammatory, acting through Toll-like receptor 4 (TLR4) to activate the NF-κB signaling pathway, leading to the production of pro-inflammatory cytokines. Conversely, linoleic acid has demonstrated some anti-inflammatory properties, potentially by competing with arachidonic acid for metabolism into pro-inflammatory eicosanoids.

It is plausible that linoleyl palmitate, as an intact ester, may have its own distinct effects on inflammation. It could potentially act as a reservoir for the slow release of its constituent fatty acids, or it may interact directly with cellular receptors and signaling molecules.

Caption: Potential involvement of linoleyl palmitate's constituents in inflammatory signaling.

Interaction with Nuclear Receptors

Fatty acids are known ligands for peroxisome proliferator-activated receptors (PPARs), a family of nuclear receptors that play crucial roles in lipid metabolism and inflammation. It is conceivable that linoleyl palmitate or its metabolites could interact with and modulate the activity of PPARs, thereby influencing gene expression related to lipid homeostasis and inflammatory responses.

Applications in Cosmetics and Drug Delivery

Linoleyl palmitate is utilized in the cosmetics industry as a skin-conditioning agent and emollient. Its waxy nature allows it to form a protective barrier on the skin, reducing water loss and improving skin texture.

In the context of drug development, its lipidic nature makes it a candidate for inclusion in lipid-based drug delivery systems, such as solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs). These systems can enhance the solubility and bioavailability of poorly water-soluble drugs.

Conclusion

Linoleyl palmitate is a wax ester with established applications in the cosmetics industry and potential for use in drug delivery. While a comprehensive understanding of its physicochemical and biological properties is still emerging, this technical guide provides a foundational overview for researchers and professionals. Further investigation into its specific biological activities and the development of standardized experimental protocols are crucial for unlocking its full potential in various scientific and therapeutic applications.

References

• 1. larodan.com [larodan.com]

An In-depth Technical Guide on the Natural Occurrence of Linoleyl Palmitate in Organisms

For Researchers, Scientists, and Drug Development Professionals

Introduction

Linoleyl palmitate (C34:2) is a specific wax ester, a class of neutral lipids formed through the esterification of a long-chain fatty alcohol and a long-chain fatty acid. It is constituted from palmitic acid (a C16:0 saturated fatty acid) and linoleyl alcohol (a C18:2 polyunsaturated fatty alcohol). Wax esters are chemically stable, hydrophobic compounds that serve diverse biological functions across the plant and animal kingdoms, including energy storage, waterproofing, and chemical communication. In humans, they are a principal component of sebum, contributing to the maintenance of the skin barrier. This guide provides a comprehensive overview of the natural occurrence of linoleyl palmitate, its metabolism, and the detailed experimental protocols used for its analysis.

Natural Occurrence of Linoleyl Palmitate

While the building blocks of linoleyl palmitate—palmitic acid and linoleic acid—are ubiquitous in nature, the intact wax ester is most significantly documented in human skin lipids. Its presence in other organisms is less specifically reported, with research often focusing on the broader profile of wax esters or their constituent fatty acids and alcohols.

Human Skin Sebum

The most prominent natural source of linoleyl palmitate is the sebum secreted by human sebaceous glands. Sebum is a complex lipid mixture essential for skin lubrication and barrier function. Wax esters are unique to sebum, not being synthesized elsewhere in the body, and constitute a major fraction of its composition.[1]

Studies analyzing the fatty acid composition of the wax ester fraction of sebum have identified palmitic acid as a major saturated fatty acid and linoleic acid as a key polyunsaturated fatty acid.[1][2] The co-occurrence of these specific precursors strongly indicates the presence of linoleyl palmitate. The proportion of linoleic acid within the total wax ester pool has been shown to decrease with higher rates of sebum secretion, suggesting a dilutional effect by other sebum fatty acids.[2]

Plants, Marine Organisms, and Microorganisms

• Plants: Many plants produce wax esters as a protective coating on leaves and fruits (cuticular wax) and in the seed oil of species like jojoba. While palmitic and linoleic acids are common in plant lipids, specific quantification of linoleyl palmitate is not widely reported in the literature.

• Marine Ecosystems: Wax esters serve as a primary long-term energy reserve for many marine organisms, particularly zooplankton (e.g., Calanoid copepods) and fish that feed on them. Analyses of these wax esters typically reveal a wide range of fatty acids and alcohols, but specific data for linoleyl palmitate remains limited.[3][4]

• Microorganisms: Certain bacteria and microalgae (e.g., Euglena gracilis) can synthesize and accumulate wax esters as energy storage compounds, particularly under anaerobic or nutrient-limited conditions.[5][6] The composition of these microbially-produced waxes depends on the specific enzymatic machinery and available substrates.

Quantitative Data

Direct quantitative measurement of linoleyl palmitate is sparsely available in scientific literature. However, data on the abundance of its precursors within the relevant lipid fractions can be used to infer its significance, particularly in human sebum.

Analyte	Source	Abundance / Concentration	Notes
Total Wax Esters	Human Sebum	~25-26% of total lipids[1][7]	A major lipid class unique to sebum.
Palmitic Acid (16:0)	Fatty acids from human sebum wax esters	Preferred fatty acid for incorporation[1]	One of the most abundant fatty acids in sebum.[8]
Linoleic Acid (18:2)	Fatty acids from human sebum wax esters	Proportion is inversely related to sebum secretion rate[2]	An essential fatty acid that undergoes β-oxidation in sebaceous cells.[1]

Metabolism and Biological Pathways

The metabolism of linoleyl palmitate involves its synthesis from fatty acid and fatty alcohol precursors and its subsequent breakdown via hydrolysis.

Biosynthesis Pathway

The biosynthesis of wax esters is a two-step enzymatic process primarily occurring in the endoplasmic reticulum.[9][10][11]

• Fatty Alcohol Formation: A fatty acyl-CoA, in this case, Linoleyl-CoA , is reduced to its corresponding fatty alcohol, Linoleyl alcohol . This reaction is catalyzed by a Fatty Acyl-CoA Reductase (FAR) and requires a reducing equivalent like NADPH.[9][12]

• Esterification: The resulting linoleyl alcohol is then esterified with a second fatty acyl-CoA molecule, Palmitoyl-CoA . This condensation reaction is catalyzed by a Wax Ester Synthase (WS) , which belongs to the bifunctional WS/DGAT (diacylglycerol acyltransferase) family of enzymes, yielding Linoleyl Palmitate and Coenzyme A.[9][13][14]

Degradation Pathway

The breakdown of linoleyl palmitate is a hydrolytic process catalyzed by lipases and carboxylesterases. These enzymes cleave the ester bond, releasing the constituent palmitic acid and linoleyl alcohol , which can then enter other metabolic pathways for energy production or recycling.[3]

Diagram: Metabolic Pathways of Linoleyl Palmitate

Caption: Biosynthesis and degradation pathways of linoleyl palmitate.

Experimental Protocols for Analysis

The analysis of linoleyl palmitate requires robust methods for extraction from complex biological matrices, isolation from other lipid classes, and definitive identification and quantification.

Step 1: Total Lipid Extraction

The initial step involves extracting total lipids from the source material (e.g., sebum, plant tissue).

• Objective: To solubilize and recover all lipids from the sample matrix.

• Protocol:

  • Homogenize the biological sample (if solid). For sebum, collect samples using absorbent papers or solvent-soaked swabs.[15]

  • Add a solvent mixture, typically chloroform:methanol (2:1, v/v), to the sample.

  • Vortex and/or sonicate the mixture vigorously to ensure complete lipid extraction.

  • Induce phase separation by adding water or a saline solution, resulting in an upper aqueous phase and a lower organic phase containing the lipids.

  • Carefully collect the lower organic phase.

  • Evaporate the solvent under a stream of nitrogen gas to yield the total lipid extract.[15][16]

Step 2: Isolation of the Wax Ester Fraction

Wax esters are separated from other lipid classes like triglycerides, free fatty acids, and phospholipids (B1166683) using column chromatography.

• Objective: To purify the wax ester fraction for targeted analysis.

• Protocol:

  • Prepare a silica (B1680970) gel column packed in a non-polar solvent like hexane (B92381).

  • Dissolve the total lipid extract in a minimal volume of the same non-polar solvent.

  • Load the dissolved extract onto the column.

  • Elute different lipid classes using a solvent gradient of increasing polarity.

  • Wax esters, being highly non-polar, will elute with a low-polarity solvent system (e.g., hexane with a small percentage of diethyl ether or chloroform).[7]

  • Collect the fractions and monitor their composition using Thin-Layer Chromatography (TLC).

  • Pool the fractions containing the purified wax esters and evaporate the solvent.

Step 3: Identification and Quantification

The isolated wax ester fraction is analyzed using advanced chromatographic techniques coupled with mass spectrometry.

This is the most common method for analyzing thermally stable wax esters.

• Sample Preparation: Dissolve the purified wax ester fraction in a suitable solvent (e.g., hexane, toluene) to a concentration of approximately 0.1–1.0 mg/mL.[17]

• Instrumentation & Conditions:

  • GC System: Agilent 8890 GC or equivalent.[18]

  • Column: A high-temperature capillary column such as DB-1 HT or HP-5MS (e.g., 15-30 m length, 0.25 mm ID, 0.10-0.25 µm film thickness).[7][17][19]

  • Injector: Set to a high temperature (e.g., 325-390°C) in splitless mode.[17][18]

  • Oven Program: A typical program starts at a low temperature (e.g., 120°C), ramps at a moderate rate (e.g., 8-15°C/min) to an intermediate temperature (e.g., 240°C), and then ramps at a slower rate (e.g., 3-8°C/min) to a final high temperature (e.g., 320-390°C), followed by a hold period.[7][17]

  • MS System: Quadrupole or Triple Quadrupole mass spectrometer.

  • Interface Temperature: 310-320°C.[7][18]

  • Ion Source: Electron Ionization (EI) at 70 eV, with a source temperature of ~230°C.[19]

  • Scan Range: m/z 50–850.[7]

• Data Analysis: Identify linoleyl palmitate based on its retention time and the characteristic fragmentation pattern in its mass spectrum. Quantification is performed using an internal standard and a calibration curve.

This method is ideal for high-molecular-weight or thermally labile wax esters.

• Sample Preparation: Dissolve the wax ester fraction in a solvent compatible with the mobile phase (e.g., chloroform/methanol mixture).[7]

• Instrumentation & Conditions:

  • HPLC System: Waters ACQUITY UPLC, Agilent 1290 HPLC, or equivalent.[20]

  • Column: Reversed-phase C18 or C30 column (e.g., 150 x 2.1 mm, 1.7-5 µm particle size).[7][21]

  • Mobile Phase: A binary gradient using solvents such as methanol, chloroform, acetonitrile, and isopropanol. A common gradient runs from a more polar mixture to a less polar one to elute the hydrophobic wax esters.[7][21][22]

  • Column Temperature: Maintained at an elevated temperature (e.g., 40-60°C) to improve solubility and peak shape.[7]

  • MS System: Quadrupole Time-of-Flight (QTOF) or Triple Quadrupole with an Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) source.[22][23]

• Data Analysis: Linoleyl palmitate is identified by its retention time and its protonated molecule [M+H]⁺ or other adducts (e.g., [M+NH₄]⁺). Tandem MS (MS/MS) can be used to generate fragment ions that confirm the structure of the fatty acid and alcohol moieties.[23]

Diagram: Experimental Workflow for Linoleyl Palmitate Analysis

References

• 1. Metabolic fate and selective utilization of major fatty acids in human sebaceous gland - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dilutional effect of increased sebaceous gland activity on the proportion of linoleic acid in sebaceous wax esters and in epidermal acylceramides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Wax ester - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Wax Ester Fermentation and Its Application for Biofuel Production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. DSpace [dr.lib.iastate.edu]
• 7. benchchem.com [benchchem.com]
• 8. Frontiers | Fatty Acid Profiling in Facial Sebum and Erythrocytes From Adult Patients With Moderate Acne [frontiersin.org]
• 9. academic.oup.com [academic.oup.com]
• 10. The production of wax esters in transgenic plants: towards a sustainable source of bio-lubricants - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Identification of the Wax Ester Synthase/Acyl-Coenzyme A:Diacylglycerol Acyltransferase WSD1 Required for Stem Wax Ester Biosynthesis in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Mammalian Wax Biosynthesis: I. IDENTIFICATION OF TWO FATTY ACYL-COENZYME A REDUCTASES WITH DIFFERENT SUBSTRATE SPECIFICITIES AND TISSUE DISTRIBUTIONS - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Structural and Biochemical Studies of a Biocatalyst for the Enzymatic Production of Wax Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Differences in Substrate Specificities of Five Bacterial Wax Ester Synthases - PMC [pmc.ncbi.nlm.nih.gov]
• 15. hptlc-association.org [hptlc-association.org]
• 16. stainsfile.com [stainsfile.com]
• 17. Method for the determination of natural ester-type gum bases used as food additives via direct analysis of their constituent wax esters using high-temperature GC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Wax esters analysis via GC-MS - Chromatography Forum [chromforum.org]
• 19. Structural characterization of wax esters by electron ionization mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Wax Esters Analysis Service - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 21. Structural characterization of wax esters using ultraviolet photodissociation mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. spectroscopyonline.com [spectroscopyonline.com]

Linoleyl palmitate molecular formula and weight

Audience: Researchers, scientists, and drug development professionals.

This document provides the fundamental molecular properties of Linoleyl Palmitate, an ester formed from linoleyl alcohol and palmitic acid.

Core Molecular Data

The essential molecular details for Linoleyl Palmitate are summarized below. This information is critical for experimental design, analytical characterization, and formulation development.

Identifier	Value
Molecular Formula	C₃₄H₆₄O₂[1]
Molecular Weight	504.87 g/mol [1]
CAS Number	914926-22-0[1]
Synonyms	Hexadecanoic acid, (6Z,9Z)-6,9-octadecadien-1-yl ester; (6Z,9Z)-6,9-Octadecadien-1-yl hexadecanoate[1]

Note on Advanced Requirements:

The request for detailed experimental protocols and signaling pathway diagrams is not applicable to the fundamental physicochemical properties of a single molecule like linoleyl palmitate. Such requirements are typically relevant for complex biological processes, drug-receptor interactions, or multi-step experimental workflows. Linoleyl palmitate, as a specific chemical entity, does not possess inherent signaling pathways. Experimental protocols would be specific to its synthesis or use in a particular application, rather than its core identity.

References

• 1. larodan.com [larodan.com]

The Pivotal Role of Wax Esters in Cellular Biology: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Wax esters, a class of neutral lipids composed of long-chain fatty acids and long-chain fatty alcohols, are integral to the biology of a vast array of organisms, from bacteria to mammals.[1][2] Their functions are remarkably diverse, ranging from serving as a primary energy reserve in marine ecosystems to providing a crucial protective barrier on the surfaces of plants and the skin of animals.[3][4] In cellular biology, the synthesis, storage, and catabolism of wax esters are tightly regulated processes with significant implications for cellular homeostasis, adaptation to environmental stress, and pathogenesis. This technical guide provides an in-depth exploration of the core functions of wax esters in cellular biology, with a focus on their metabolic pathways, and presents detailed methodologies for their study, aiming to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical tools to investigate these multifaceted molecules.

Introduction to Wax Esters

Wax esters are chemically defined as esters formed from the condensation of a fatty acid and a fatty alcohol.[5] Their inherent hydrophobicity and chemical stability underpin their diverse biological roles. Unlike triglycerides, which are the primary energy storage lipids in many organisms, wax esters are particularly prominent in specific biological niches. For instance, they constitute a major energy source for many marine organisms, including copepods and fish, enabling them to survive long periods of food scarcity. In terrestrial organisms, wax esters are key components of surface coatings that prevent water loss and protect against environmental hazards. In mammals, they are notably abundant in the sebum produced by sebaceous glands, contributing to the maintenance of the skin barrier.

Biosynthesis and Catabolism of Wax Esters

The cellular metabolism of wax esters involves a two-step biosynthetic pathway and subsequent catabolism for the release of energy and metabolic intermediates.

Biosynthesis Pathway

The synthesis of wax esters is a conserved pathway across various species and involves two key enzymatic reactions:

• Reduction of Fatty Acyl-CoA to Fatty Alcohol: The initial step is the reduction of a long-chain fatty acyl-CoA to its corresponding fatty alcohol. This reaction is catalyzed by the enzyme Fatty Acyl-CoA Reductase (FAR) in an NADPH-dependent manner. In mammals, FAR enzymes are primarily located in the peroxisomes.

• Esterification to Form Wax Esters: The newly synthesized fatty alcohol is then esterified with a second fatty acyl-CoA molecule to form a wax ester. This reaction is catalyzed by Wax Synthase (WS) , an enzyme that belongs to the acyltransferase family. In mammalian cells, wax synthases are found in the endoplasmic reticulum.

The bifunctional enzyme wax ester synthase/acyl-CoA:diacylglycerol acyltransferase (WS/DGAT) is responsible for the final step of wax ester production in many bacteria.

Caption: A simplified diagram of the wax ester biosynthesis pathway.

Catabolism

The breakdown of wax esters is accomplished by esterases, often referred to as wax ester hydrolases, which cleave the ester bond to release the constituent fatty acid and fatty alcohol. These products can then enter cellular metabolic pathways, such as beta-oxidation, to generate ATP. The regulation of wax ester catabolism is crucial for mobilizing these energy reserves when required.

Cellular Functions of Wax Esters

The functional diversity of wax esters is a direct consequence of their chemical properties.

Energy Storage

In many marine organisms, wax esters are the predominant form of stored energy, often exceeding triglyceride reserves. Their high energy density and lower density compared to seawater also contribute to buoyancy in aquatic species. During periods of starvation, these organisms catabolize their wax ester stores to sustain metabolic activity.

Protective Barriers

The hydrophobic nature of wax esters makes them ideal for forming protective coatings.

• Plant Cuticle: In plants, wax esters are a major component of the cuticle, a waxy layer on the epidermis of leaves and stems that minimizes water loss through transpiration and protects against UV radiation and pathogens.

• Insect Exoskeleton: Similarly, insects have a layer of cuticular lipids rich in wax esters that prevents desiccation.

• Mammalian Skin: In humans, sebaceous glands secrete sebum, a lipid mixture where wax esters are a major constituent, accounting for approximately 26% of the total lipids. This lipid film helps to maintain the skin's barrier function, preventing water loss and protecting against external insults.

Membrane Structure and Function

While not a primary component of most cellular membranes, there is evidence that wax esters can be incorporated into bacterial membranes, potentially modulating membrane fluidity. In the psychrophilic bacterium Micrococcus cryophilus, wax esters are found in both the inner and outer membranes.

Other Specialized Functions

• Acoustic Lens: In sperm whales, the spermaceti organ contains a large amount of wax esters that are thought to function as an acoustic lens for echolocation.

• Lubrication: The secretions of the uropygial gland in birds are rich in wax esters and are used to waterproof and maintain their feathers.

• Tear Film: Wax esters are a significant component of the meibum secreted by the meibomian glands in the eyelids, which forms the outer lipid layer of the tear film, preventing evaporation.

Quantitative Data on Wax Esters

The composition and physical properties of wax esters vary significantly depending on their biological source.

Table 1: Wax Ester Content in Various Biological Samples

Biological Source	Organism/Tissue	Wax Ester Content (% of Total Lipids)	Reference(s)
Sebum	Human	~26%
Meibum	Human	41 ± 8% (wt/wt)
Copepods	Calanus helgolandicus	Can be the major lipid component
Jojoba Seeds	Simmondsia chinensis	~95%
Beeswax	Apis mellifera	~70-80%

Table 2: Melting Points of Selected Saturated Wax Esters

Wax Ester (Fatty Acid:Fatty Alcohol)	Total Carbons	Melting Point (°C)	Reference(s)
Myristyl myristate (14:0-14:0)	28	38-39
Palmitoyl palmitate (16:0-16:0)	32	51-52
Stearyl stearate (B1226849) (18:0-18:0)	36	61
Arachidyl arachidate (B1238690) (20:0-20:0)	40	70
Behenyl behenate (B1239552) (22:0-22:0)	44	73

Note: The presence of unsaturation in the fatty acid or fatty alcohol moiety significantly lowers the melting point. For example, the insertion of a single double bond can decrease the melting temperature by approximately 30°C.

Experimental Protocols for the Study of Wax Esters

The analysis of wax esters requires specific methodologies for their extraction, separation, and quantification.

Extraction of Wax Esters from Cellular Samples

A common method for extracting total lipids, including wax esters, from cellular material is a modified Folch or Bligh and Dyer extraction.

Protocol:

• Homogenization: Homogenize the cell or tissue sample in a chloroform (B151607):methanol mixture (typically 2:1, v/v).

• Phase Separation: Add water or a saline solution to the homogenate to induce phase separation. The lower chloroform phase will contain the lipids.

• Collection and Drying: Carefully collect the lower lipid-containing phase and evaporate the solvent under a stream of nitrogen.

• Storage: Resuspend the dried lipid extract in a suitable organic solvent (e.g., chloroform or hexane) and store at -20°C or -80°C under a nitrogen atmosphere to prevent oxidation.

Caption: A flowchart illustrating the key steps in lipid extraction.

Separation of Wax Esters by Thin-Layer Chromatography (TLC)

TLC is a simple and effective method for separating different lipid classes based on their polarity.

Protocol:

• Plate Preparation: Use a pre-coated silica (B1680970) gel TLC plate. Activate the plate by heating at 110-120°C for 30-60 minutes.

• Sample Application: Spot the lipid extract onto the origin line of the TLC plate using a microcapillary tube. Also, spot known lipid standards (including a wax ester standard) in separate lanes for identification.

• Development: Place the TLC plate in a developing chamber containing a suitable mobile phase. For neutral lipids like wax esters, a common solvent system is petroleum ether:diethyl ether:acetic acid (e.g., 80:20:1, v/v/v). Allow the solvent front to migrate up the plate.

• Visualization: After development, dry the plate and visualize the separated lipid spots. Common visualization methods include spraying with 50% sulfuric acid followed by charring, or exposure to iodine vapor. Wax esters are non-polar and will have a high Rf value, migrating close to the solvent front.

Analysis and Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the detailed analysis and quantification of intact wax esters. High-temperature GC is often required due to the low volatility of long-chain wax esters.

Protocol:

• Sample Preparation: The lipid extract can be directly analyzed or the wax ester fraction can be first isolated by preparative TLC or solid-phase extraction (SPE). Dissolve the sample in a suitable solvent like hexane (B92381) or toluene.

• GC-MS Conditions:

  • Column: A high-temperature capillary column (e.g., DB-1HT) is essential.

  • Injector and Detector Temperatures: Set to high temperatures (e.g., 390°C).

  • Oven Temperature Program: A temperature gradient is used to separate the different wax ester species (e.g., initial temperature of 120°C, ramped to 390°C).

  • Ionization: Electron ionization (EI) at 70 eV is typically used.

• Data Analysis: Identify individual wax esters based on their retention times and mass spectra. Quantify by comparing the peak areas to those of internal standards or a calibration curve.

Analysis and Quantification by Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is another robust technique for wax ester analysis, particularly for high molecular weight or thermally labile compounds.

Protocol:

• Sample Preparation: Minimal sample preparation is usually required; a simple filtration and dissolution in an appropriate solvent is often sufficient.

• LC-MS Conditions:

  • Column: A non-aqueous reversed-phase column (e.g., C18) is commonly used.

  • Mobile Phase: A gradient of organic solvents, such as acetonitrile (B52724) and ethyl acetate, is employed for separation.

  • Ionization: Atmospheric pressure chemical ionization (APCI) is a suitable ionization method for wax esters.

• Data Analysis: Identify wax esters based on their retention times and mass-to-charge ratios. Quantification is achieved using internal standards and calibration curves.

Caption: A flowchart depicting the common steps in the analysis of wax esters.

Conclusion and Future Directions

Wax esters are far more than simple storage lipids; they are crucial players in a multitude of cellular and physiological processes. Their roles in energy metabolism, structural integrity, and protection are fundamental to the survival and function of a wide range of organisms. For researchers in cellular biology and drug development, a thorough understanding of wax ester metabolism and function can open new avenues for investigation. For example, targeting the enzymes of wax ester synthesis could offer novel therapeutic strategies for skin disorders characterized by abnormal sebum production. Furthermore, the unique physical and chemical properties of wax esters make them attractive for various biotechnological and pharmaceutical applications, driving the need for a deeper understanding of their biological production and regulation. Future research will likely focus on elucidating the signaling pathways that control wax ester metabolism, exploring the full extent of their biological activities, and harnessing their potential for therapeutic and industrial purposes.

References

• 1. repository.seafdec.org [repository.seafdec.org]
• 2. Detailed characterization of the substrate specificity of mouse wax synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. bioone.org [bioone.org]
• 4. researchgate.net [researchgate.net]
• 5. DSpace [dr.lib.iastate.edu]

The Untapped Potential of Wax Esters: A Technical Guide to an Emerging Class of Biomarkers

Introduction

In the quest for novel biomarkers, lipids represent a vast and largely unexplored frontier. Among these, wax esters, a class of neutral lipids composed of long-chain fatty acids esterified to long-chain fatty alcohols, are gaining attention for their potential role in indicating physiological and pathological states. This technical guide delves into the current understanding of wax esters, with a particular focus on their constituent fatty acids like linoleic acid and palmitic acid, as potential, albeit emerging, biomarkers. While direct evidence for specific wax esters like linoleyl palmitate as standalone biomarkers for disease is currently limited in mainstream research, the analysis of wax ester profiles and their fatty acid components in various biological matrices offers a promising avenue for future diagnostic and therapeutic development.

This document serves as a resource for researchers, scientists, and drug development professionals, providing a summary of the existing, albeit sparse, quantitative data, detailed experimental protocols for their analysis, and a conceptual framework for their biological relevance.

Quantitative Data on Wax Esters and Constituent Fatty Acids

Direct quantitative data linking specific wax ester concentrations, such as linoleyl palmitate, to disease states in large cohort studies are not yet established in the scientific literature. However, valuable insights can be drawn from the analysis of biological materials where wax esters are abundant, such as vernix caseosa and meibomian gland secretions. Furthermore, the plasma concentrations of the constituent fatty acids of linoleyl palmitate—linoleic acid and palmitic acid—have been extensively studied and serve as important health indicators.

Table 1: Lipid Composition of Human Vernix Caseosa

Lipid Class	Percentage of Total Lipids
Wax Esters & Cholesterol Esters	~25%
Triacylglycerols	~20%
Squalene	~17%
Free Fatty Acids	~15%
Fatty Alcohols	~12%
Polar Lipids	Small amounts

Source: Adapted from studies on the composition of vernix caseosa. The combined fraction of wax esters and cholesterol esters represents a significant portion of the lipid content.[1][2]

Table 2: Plasma Fatty Acid Reference Ranges in Healthy Adults

Fatty Acid	Concentration Range (μmol/L)
Palmitic Acid (C16:0)	300 - 4100
Linoleic Acid (C18:2n-6)	200 - 5000

Source: Comprehensive profiling of plasma fatty acids in a healthy young adult population. These ranges can vary based on diet, age, and metabolic status.[3]

Experimental Protocols

The analysis of wax esters and their fatty acid components requires specialized lipid extraction and chromatographic techniques. Below are detailed methodologies for their determination in biological samples.

Protocol 1: Extraction and Analysis of Wax Esters from Biological Matrices (e.g., Vernix Caseosa, Meibum)

• Sample Collection and Storage: Collect samples (e.g., vernix caseosa, meibomian gland secretions) and store them at -80°C until analysis.

• Lipid Extraction:

  • Homogenize the sample in a chloroform:methanol (2:1, v/v) solution.

  • Vortex thoroughly and incubate at room temperature for 1 hour to ensure complete lipid extraction.

  • Add 0.9% NaCl solution to induce phase separation.

  • Centrifuge to separate the layers and collect the lower organic phase containing the lipids.

  • Dry the lipid extract under a gentle stream of nitrogen.

• Thin-Layer Chromatography (TLC) for Wax Ester Isolation:

  • Redissolve the dried lipid extract in a small volume of chloroform.

  • Spot the extract onto a silica (B1680970) gel TLC plate.

  • Develop the plate in a solvent system of hexane:diethyl ether:acetic acid (80:20:1, v/v/v) to separate the neutral lipid classes.

  • Visualize the lipid spots by spraying with a fluorescent dye (e.g., 0.05% rhodamine 6G in ethanol) and viewing under UV light.

  • Identify the wax ester band by comparing its retention factor (Rf) to a known standard.

  • Scrape the silica containing the wax esters from the plate.

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

  • Elute the wax esters from the silica using chloroform.

  • For analysis of constituent fatty alcohols, the wax esters can be subjected to ozonolysis followed by silylation.

  • For fatty acid analysis, the wax esters are transesterified to fatty acid methyl esters (FAMEs) using 14% boron trifluoride in methanol.

  • Analyze the resulting derivatives by GC-MS to identify and quantify the individual fatty alcohols and fatty acids.

Protocol 2: Quantitative Analysis of Plasma Fatty Acids

• Sample Preparation:

  • Collect whole blood in EDTA-containing tubes and centrifuge to separate plasma.

  • Store plasma at -80°C.

• Lipid Extraction and Transesterification:

  • Extract total lipids from plasma using a chloroform:methanol (2:1, v/v) method as described above.

  • Dry the lipid extract under nitrogen.

  • Saponify the lipids using methanolic potassium hydroxide (B78521) (KOH).

  • Methylate the fatty acids to FAMEs using 14% boron trifluoride in methanol.

• Gas Chromatography (GC) Quantification:

  • Analyze the FAMEs using a gas chromatograph equipped with a flame ionization detector (FID).

  • Use a suitable capillary column (e.g., a fused silica column) for separation.

  • Quantify individual fatty acids by comparing their peak areas to those of a known internal standard and external calibration curves.[3]

Visualizations: Pathways and Workflows

To better illustrate the concepts discussed, the following diagrams have been generated using Graphviz.

Caption: General structure of a wax ester, using linoleyl palmitate as an example.

Caption: Experimental workflow for the analysis of wax esters from biological samples.

Caption: Simplified overview of fatty acid synthesis and the origin of palmitate and linoleate.

Conclusion and Future Directions

While linoleyl palmitate itself is not yet an established biomarker, the broader class of wax esters holds potential. The analysis of wax ester profiles in accessible biological matrices could unveil novel patterns associated with metabolic disorders, inflammatory conditions, and dermatological diseases. Future research should focus on:

• Comprehensive Profiling: Utilizing advanced lipidomics platforms to profile the full spectrum of wax esters in various diseases.

• Quantitative Assays: Developing and validating robust, high-throughput quantitative assays for specific wax esters in clinical samples like plasma and serum.

• Mechanistic Studies: Elucidating the enzymatic pathways responsible for the synthesis and degradation of specific wax esters and how these are altered in disease.

By exploring this under-researched class of lipids, the scientific community may uncover a new set of biomarkers to improve diagnosis, monitor disease progression, and guide the development of novel therapeutic interventions.

References

• 1. Branched‐chain fatty acids in the vernix caseosa and meconium of infants born at different gestational ages - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Newborn Boys and Girls Differ in the Lipid Composition of Vernix Caseosa | PLOS One [journals.plos.org]
• 3. Comprehensive Profiling of Plasma Fatty Acid Concentrations in Young Healthy Canadian Adults - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Enzymatic Synthesis of Linoleyl Palmitate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Linoleyl palmitate, a wax ester composed of linoleic acid and palmitic acid, holds significant interest in the pharmaceutical, cosmetic, and food industries due to its potential as a bioactive lipid, emollient, and structured lipid. Enzymatic synthesis of linoleyl palmitate offers a green and highly specific alternative to traditional chemical methods, which often require harsh reaction conditions and can lead to undesirable byproducts. This document provides a detailed protocol for the lipase-catalyzed synthesis of linoleyl palmitate, summarizing key reaction parameters from analogous enzymatic esterification reactions to guide experimental design and optimization.

Data Presentation: Reaction Parameters for Lipase-Catalyzed Ester Synthesis

The following table summarizes typical reaction conditions and outcomes for the enzymatic synthesis of various fatty acid esters, providing a comparative basis for the synthesis of linoleyl palmitate. The use of immobilized Candida antarctica lipase (B570770) B (Novozym® 435) is frequently reported due to its high activity and stability.[1]

Product	Enzyme	Substrates	Molar Ratio (Alcohol:Acid)	Temperature (°C)	Reaction Time (h)	Solvent	Yield/Conversion	Reference
Oleyl Palmitate	Lipozyme	Oleyl alcohol, Palm oil	3:1	40-50	5-7	Hexane (B92381)	78-83%	N/A
Alkyl Stearates	Candida rugosa lipase	Alkyl alcohols (C1-C16), Stearic acid	5:1 to 15:1	40-60	24-120	Solvent-free	>90%	[2]
Perillyl Octanoate	Novozym® 435	Perillyl alcohol, Octanoic acid	1:4	30	24	Cyclohexane	up to 90%	[3]
2-ethylhexyl 2-methylhexanoate	Novozym® 435	2-ethylhexanol, 2-methylhexanoic acid	1.1:1	70	>6	Solvent-free	97%	[4]
Cetyl Oleate	Immobilized Candida sp.	Cetyl alcohol, Oleic acid	0.9:1	40	8	Solvent-free	98%	[5]
Lauryl Palmitate	Novozym® 435	Lauryl alcohol, Palmitic acid	2:1	40	0.17	Solvents with log P>3.5	>90%	N/A
Cetyl Stearate	TLL-Octyl-SiO2	Cetyl alcohol, Stearic acid	1:1	64	1	Heptane	91%	[6]

Experimental Protocol: Enzymatic Synthesis of Linoleyl Palmitate

This protocol describes the lipase-catalyzed esterification of linoleic acid and palmityl alcohol. The reaction can also be performed using linoleyl alcohol and palmitic acid.

Materials:

• Linoleic acid

• Palmityl alcohol

• Immobilized Lipase (e.g., Novozym® 435 from Candida antarctica)

• Anhydrous n-hexane (or other suitable organic solvent)

• Molecular sieves (3Å or 4Å), activated

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Equipment:

• Reaction vessel (e.g., screw-capped flask)

• Shaking incubator or magnetic stirrer with heating

• Rotary evaporator

• Vacuum filtration setup

• Glass column for chromatography

• Thin Layer Chromatography (TLC) apparatus

Procedure:

• Reactant Preparation:

  • In a clean, dry reaction vessel, dissolve equimolar concentrations of linoleic acid and palmityl alcohol in a suitable volume of anhydrous n-hexane. A slight excess of one substrate may be used to drive the reaction to completion.

• Enzyme Addition:

  • Add the immobilized lipase to the reaction mixture. A typical enzyme concentration is 5-10% of the total substrate weight.

• Water Removal:

  • Add activated molecular sieves to the reaction mixture (e.g., 1g per 10 mL of solvent) to adsorb the water produced during the esterification, which helps to shift the reaction equilibrium towards product formation.[7]

• Reaction Incubation:

  • Seal the reaction vessel and place it in a shaking incubator or on a heated magnetic stirrer.

  • Incubate the reaction at a controlled temperature, typically between 40°C and 60°C, with constant agitation (e.g., 150-200 rpm).

  • The reaction time can vary from several hours to over 24 hours. Monitor the progress of the reaction by taking small aliquots and analyzing them by TLC.

• Reaction Termination and Enzyme Recovery:

  • Once the desired conversion is achieved (as determined by TLC), cool the reaction mixture to room temperature.

  • Separate the immobilized enzyme and molecular sieves from the reaction mixture by vacuum filtration. The enzyme can be washed with fresh solvent and potentially reused.

• Product Isolation:

  • Remove the solvent from the filtrate under reduced pressure using a rotary evaporator to obtain the crude linoleyl palmitate.

• Purification:

  • Purify the crude product by silica gel column chromatography.

  • Elute the column with a gradient of ethyl acetate (B1210297) in hexane, starting with pure hexane and gradually increasing the polarity.

  • Collect fractions and analyze them by TLC to identify those containing the pure linoleyl palmitate.

  • Combine the pure fractions and evaporate the solvent to yield the purified product.

Visualizations

Experimental Workflow for Enzymatic Synthesis of Linoleyl Palmitate

References

• 1. Novozym 435: the “perfect” lipase immobilized biocatalyst? - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY00415G [pubs.rsc.org]
• 2. Lipase-Assisted Synthesis of Alkyl Stearates: Optimization by Taguchi Design of Experiments and Application as Defoamers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Optimization of esterification reactions of perillyl alcohol with different fatty acids catalyzed by Novozym® 435 lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sustainable Biocatalytic Procedure for Obtaining New Branched Acid Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Enzymatic production of wax esters by esterification using lipase immobilized via physical adsorption on functionalized rice husk silica as biocatalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols for Chemo-enzymatic Synthesis of Fatty Acid Esters

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview and detailed protocols for the chemo-enzymatic synthesis of fatty acid esters. This approach leverages the specificity and mild reaction conditions of enzymes, primarily lipases, often in combination with chemical steps, to produce a variety of esters with applications in biodiesel, structured lipids for nutritional and pharmaceutical purposes, and as specialty chemicals.

Introduction

The synthesis of fatty acid esters is a cornerstone of various industries, from biofuels to pharmaceuticals. While traditional chemical synthesis methods are effective, they often require harsh conditions, leading to side reactions and a lack of specificity. Chemo-enzymatic synthesis, particularly utilizing lipases, offers a green and highly selective alternative. Lipases (triacylglycerol acylhydrolases, E.C. 3.1.1.3) are versatile enzymes that can catalyze esterification, transesterification, and hydrolysis of fats and oils with high regio- and enantioselectivity under mild conditions.[1][2] This allows for the synthesis of well-defined structured lipids and other high-value esters.[3][4]

This document outlines key experimental considerations, provides detailed protocols for various lipase-catalyzed reactions, and presents quantitative data from representative studies.

Key Experimental Considerations

Several factors influence the efficiency and outcome of lipase-catalyzed ester synthesis:

• Enzyme Selection: Lipases from different microbial sources (e.g., Candida antarctica, Rhizomucor miehei, Thermomyces lanuginosus) exhibit varying specificities and stabilities.[5] The choice of lipase (B570770) is critical for achieving the desired product.

• Immobilization: Immobilized lipases offer significant advantages, including enhanced stability, easier recovery, and reusability, which are crucial for industrial applications.

• Reaction Medium: The choice of solvent can significantly impact enzyme activity and substrate solubility. While solvent-free systems are often preferred for green chemistry, organic solvents like hexane (B92381) or isooctane (B107328) can be used to improve substrate solubility and reduce viscosity.

• Substrate Molar Ratio: The molar ratio of alcohol to fatty acid or triglyceride is a critical parameter that affects reaction equilibrium and can influence enzyme activity.

• Temperature and pH: Each lipase has an optimal temperature and pH range for maximal activity. These parameters must be optimized for each specific reaction.

• Water Content: While lipases are hydrolases, a certain amount of water is essential for maintaining their active conformation. However, excessive water can promote hydrolysis over synthesis.

Data Presentation

The following tables summarize quantitative data from various studies on the chemo-enzymatic synthesis of fatty acid esters.

Table 1: Optimization of Enzymatic Transesterification for Biodiesel Production

Lipase Source	Substrate	Key Reaction Conditions	Product	Yield/Content	Reference
Biolipasa-R (free)	Acid Oil	42% lipase, 32% water, 3:1 methanol (B129727):oil molar ratio, pH 7.0, 30°C, 72h	Fatty Acid Methyl Esters (FAME)	71.3% FAME content
Recombinant A. oryzae (concentrated)	Unrefined Palm Oil	-	FAME	96.8% yield
Novozym® 435 (Candida antarctica lipase B)	Canola Oil	0.2g lipase, 4g oil, 3:1 methanol:oil molar ratio, 35°C, 216 rpm, 24h	FAME	67-71% methyl oleate
Rhizomucor miehei (RM IM)	Canola Oil	0.2g lipase, 4g oil, 3:1 methanol:oil molar ratio, 35°C, 216 rpm, 24h	FAME	67-71% methyl oleate
Lipozyme TL-100L®	Crude Canola Oil	1:4 oil:methanol molar ratio, 40°C, 6h	FAME	92% yield
Lipozyme TL IM (Thermomyces lanuginosus)	Rapeseed Oil	5:1 ethanol:oil molar ratio, 5% lipase, 30°C, 7h	Fatty Acid Ethyl Esters (FAEE)	99.89% transesterification

Table 2: Lipase-Catalyzed Esterification of Fatty Acids

Lipase Source	Fatty Acid	Alcohol	Key Reaction Conditions	Product	Conversion/Yield	Reference
Novozyme 435 (Candida antarctica)	2-Nonynoic acid	n-butanol	n-hexane solvent, 48h	Butyl 2-nonynoate	42%
Various Lipases	10-Undecynoic acid	n-butanol	n-hexane solvent	Butyl 10-undecynoate	Highest conversion among tested acetylenic fatty acids
Immobilized Candida antarctica B lipase (CALB)	Lauric acid	D-xylose	Ethyl methyl ketone solvent, 60°C, 72h	Xylose monolaurate	67% conversion
Immobilized Porcine Pancreatic Lipase (PPL Im)	Lauric acid	D-xylose	Ethyl methyl ketone solvent, 60°C, 72h	Xylose laurate	63% conversion
Novozyme-435	Various fatty acid vinyl esters	Vitamin C	Microwave irradiation, 3h	Ascorbyl esters	58-85% yield

Experimental Protocols

Protocol 1: General Procedure for Lipase-Catalyzed Transesterification for Biodiesel (FAME) Production

This protocol is a generalized procedure based on common practices in the cited literature.

Materials:

• Oil (e.g., acid oil, canola oil)

• Methanol

• Immobilized Lipase (e.g., Novozym 435 or Lipozyme TL IM)

• Phosphate buffer (if pH control is needed)

• Hexane (for extraction)

• Anhydrous sodium sulfate

• Shaking incubator or magnetic stirrer with heating

Procedure:

• Pre-treatment of Enzyme (if necessary): Dry the immobilized lipase to remove excess moisture, for example, at 40°C for 24 hours.

• Reaction Setup: In a sealed flask, add the oil and the immobilized lipase (e.g., 5% w/w of oil).

• Methanol Addition: Add methanol to the reaction mixture. A molar ratio of 3:1 (methanol to oil) is commonly used. To avoid enzyme inhibition, methanol can be added stepwise (e.g., one-third at 0, 24, and 48 hours).

• Incubation: Incubate the reaction mixture at the optimal temperature for the chosen lipase (e.g., 30-40°C) with constant agitation (e.g., 180-250 rpm) for the desired reaction time (e.g., 24-72 hours).

• Enzyme Separation: After the reaction, separate the immobilized enzyme from the reaction mixture by filtration or centrifugation (e.g., 4000 rpm for 10-25 minutes). The enzyme can be washed and reused.

• Product Separation: The upper layer containing the fatty acid methyl esters (biodiesel) is separated from the lower glycerol (B35011) layer.

• Purification: The biodiesel layer can be washed with distilled water to remove any residual glycerol or methanol. Dry the biodiesel over anhydrous sodium sulfate.

• Analysis: Analyze the FAME content using Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC).

Protocol 2: Chemo-enzymatic Synthesis of Structured Lipids (MLM-type)

This protocol describes a two-step chemo-enzymatic approach for synthesizing structured lipids of the MLM (Medium-Long-Medium) type.

Step 1: Enzymatic Synthesis of 1,3-diacyl-sn-glycerol

• Reaction Mixture: Combine glycerol, a medium-chain fatty acid (e.g., caprylic acid), and a 1,3-regiospecific immobilized lipase (e.g., Lipozyme RM IM) in a suitable solvent or solvent-free system.

• Reaction Conditions: Maintain the reaction at a controlled temperature with agitation. The reaction progress is monitored by TLC or GC until the desired conversion to 1,3-diacylglycerol is achieved.

• Purification: After the reaction, the enzyme is filtered off. The 1,3-diacylglycerol is purified from the reaction mixture using column chromatography.

Step 2: Chemical Acylation at the sn-2 Position

• Reaction Mixture: Dissolve the purified 1,3-diacyl-sn-glycerol in a suitable organic solvent (e.g., pyridine).

• Acylation: Add a long-chain fatty acid chloride (e.g., oleoyl (B10858665) chloride) to the mixture, typically at a low temperature (e.g., 0°C), and then allow the reaction to proceed at room temperature.

• Work-up and Purification: Quench the reaction and extract the product. The final MLM-type structured lipid is purified by column chromatography.

Visualizations

Experimental Workflow for Lipase-Catalyzed Transesterification

References

• 1. scielo.br [scielo.br]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Enzymatic synthesis of structured lipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Studies of lipase-catalyzed esterification reactions of some acetylenic fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Gas Chromatography Analysis of Wax Esters: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analysis of wax esters using gas chromatography (GC). Wax esters, which are composed of long-chain fatty acids and long-chain fatty alcohols, are important components in various natural and synthetic products, including pharmaceuticals, cosmetics, and food additives.[1] Their analysis is critical for quality control, formulation development, and biological research.[2][3] High-temperature gas chromatography (HTGC) is a powerful technique for the direct analysis of these high molecular weight and low volatility compounds, often eliminating the need for chemical derivatization.[3][4]

Principle of Wax Ester Analysis by GC

The analysis of wax esters by gas chromatography, particularly high-temperature GC, relies on the principle of separating compounds based on their boiling points and interaction with a stationary phase within a capillary column. Due to their low volatility, wax esters require high temperatures for elution. HTGC systems utilize specialized columns and instrumentation capable of operating at temperatures up to 480°C, allowing for the successful separation of these long-chain molecules. Detection is commonly achieved using a Flame Ionization Detector (FID) for quantification or a Mass Spectrometer (MS) for both identification and quantification.

Experimental Protocols

Sample Preparation

Accurate and reproducible results in wax ester analysis are highly dependent on proper sample preparation. The primary objective is to efficiently extract the wax esters from the sample matrix and dissolve them in a suitable solvent for injection into the GC system.

Protocol 1: Direct Dissolution for Simple Matrices

This protocol is suitable for samples where wax esters are the main component, such as in purified waxes or cosmetic formulations.

• Weigh an appropriate amount of the sample (e.g., 10-20 mg) into a clean vial.

• Add a suitable solvent such as hexane (B92381), toluene, or chloroform (B151607) to achieve a final concentration of 0.1–1.0 mg/mL. Toluene is particularly effective for waxy samples and can be gently heated to approximately 80°C to aid dissolution.

• Vortex the sample vigorously to ensure complete dissolution.

• The sample is now ready for injection.

Protocol 2: Solid-Phase Extraction (SPE) for Complex Matrices

For more complex samples like biological tissues or food products, a clean-up step is often necessary to isolate the wax ester fraction from interfering compounds.

• Weigh a representative portion of the sample.

• Homogenize the sample in a suitable solvent to extract the total lipid content.

• Apply the lipid extract to a silica (B1680970) gel SPE column.

• Wash the column with a non-polar solvent like hexane to elute hydrocarbons.

• Elute the wax esters from the column using a solvent mixture of increasing polarity, such as n-hexane/diethyl ether (99:1 v/v).

• Evaporate the solvent from the collected fraction under a stream of nitrogen.

• Reconstitute the dried residue in a suitable solvent (e.g., hexane or toluene) to the desired concentration for GC analysis.

Gas Chromatography (GC) and Mass Spectrometry (MS) Conditions

The following tables outline typical instrument parameters for the analysis of wax esters using high-temperature GC-FID and GC-MS.

Table 1: High-Temperature Gas Chromatography (HTGC) - Flame Ionization Detection (FID) Conditions

Parameter	Value	Reference
Gas Chromatograph	Agilent 8890 GC or equivalent
Column	DB-1 HT fused-silica capillary column (15 m x 0.25 mm, 0.10 µm film thickness) or similar high-temperature stable column
Injector Temperature	390°C
Detector Temperature	390°C
Carrier Gas	Helium
Flow Rate	1 mL/min
Injection Volume	1 µL
Split Ratio	1/5
Oven Temperature Program	Initial: 120°C, Ramp 1: 15°C/min to 240°C, Ramp 2: 8°C/min to 390°C, Hold: 6 min at 390°C

Table 2: High-Temperature Gas Chromatography - Mass Spectrometry (GC-MS) Conditions

Parameter	Value	Reference
Gas Chromatograph	Agilent 8890 GC or equivalent
Mass Spectrometer	7010B Triple Quadrupole GC/MS or equivalent
Column	DB-1 HT fused-silica capillary column (15 m x 0.25 mm, 0.10 µm film thickness)
Injector Temperature	390°C
MS Transfer Line Temp.	310°C
Ion Source Temperature	230°C
Carrier Gas	Helium
Flow Rate	1 mL/min
Injection Volume	1 µL
Splitless Mode	2 min splitless time
Oven Temperature Program	Initial: 50°C for 2 min, Ramp 1: 40°C/min to 200°C, Ramp 2: 3°C/min to 320°C, Hold for 10 min
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 50-850

Data Presentation

Quantitative analysis of wax esters is performed by integrating the peak areas in the chromatogram and comparing them to a calibration curve generated from standards of known concentrations. Identification is achieved by comparing retention times with those of known standards or by interpreting the mass spectra.

Table 3: Example Quantitative Data for Select Wax Esters

Wax Ester	Carbon Number	Molecular Weight ( g/mol )	Typical Retention Time (min)	Characteristic m/z ions
Palmityl Palmitate	C32	480.8	~21	257 ([RCOO]⁺)
Stearyl Stearate	C36	537.0	~23	285 ([RCOO]⁺)
Behenyl Arachidate	C42	621.1	~25	313 ([RCOO]⁺)
Behenyl Behenate	C44	649.2	~26	341 ([RCOO]⁺)
Lignoceryl Lignocerate	C48	705.3	>27	369 ([RCOO]⁺)

Note: Retention times are approximate and can vary significantly based on the specific GC column, temperature program, and instrument used. The characteristic m/z ions correspond to the protonated fatty acid moiety, which is a major diagnostic ion for saturated wax esters.

Mandatory Visualizations

Caption: Workflow for Wax Ester Analysis.

Alternative Method: Derivatization for Volatility Enhancement

While HTGC allows for the direct analysis of intact wax esters, derivatization can be employed to increase the volatility of the constituent fatty acids and fatty alcohols for analysis on conventional GC systems. This involves hydrolyzing the wax ester bond and then converting the resulting fatty acids into fatty acid methyl esters (FAMEs) and the fatty alcohols into their acetate (B1210297) or trimethylsilyl (B98337) (TMS) ethers.

Caption: Wax Ester Derivatization Workflow.

This derivatization approach can be useful for labs not equipped with high-temperature GC capabilities, but it is a more time-consuming and complex procedure that does not provide information on the original composition of the intact wax ester species.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Method for the determination of natural ester-type gum bases used as food additives via direct analysis of their constituent wax esters using high-temperature GC/MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Purification of Linoleyl Palmitate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the purification of linoleyl palmitate from a typical reaction mixture. The methodologies described are designed to achieve high purity (>99%), suitable for research, and drug development applications.

Introduction to Linoleyl Palmitate and Purification Strategy

Linoleyl palmitate is a wax ester composed of linoleic acid and palmitic alcohol. It is synthesized via esterification, and the resulting crude reaction mixture typically contains the desired wax ester, unreacted starting materials (linoleic acid and palmityl alcohol), and potentially by-products. The purification strategy is designed to efficiently remove these impurities.

A multi-step purification approach is recommended, beginning with the removal of the bulk of unreacted starting materials, followed by chromatographic techniques to separate the target compound based on polarity. The final purity is then assessed using various analytical methods.

Diagram of the General Purification Workflow

Caption: A schematic overview of the purification and analysis process.

Purification Methodologies

Liquid-Liquid Extraction

This initial step is designed to remove the majority of polar impurities, such as unreacted fatty acids.

Protocol:

• Dissolve the crude reaction mixture in a non-polar organic solvent like hexane (B92381) or diethyl ether.

• Wash the organic phase with an aqueous basic solution, such as 5% sodium bicarbonate or a dilute potassium carbonate solution, to deprotonate and extract the acidic impurities into the aqueous layer.

• Repeat the aqueous wash two to three times.

• Wash the organic phase with brine (saturated NaCl solution) to remove residual water.

• Dry the organic phase over anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Filter to remove the drying agent and concentrate the organic phase under reduced pressure to obtain the crude linoleyl palmitate.

Silica (B1680970) Gel Column Chromatography

This is the primary purification step to separate linoleyl palmitate from non-polar impurities and any remaining starting materials.

Protocol:

• Slurry Preparation: Prepare a slurry of silica gel (60-120 mesh) in a non-polar solvent like hexane.

• Column Packing: Pour the slurry into a glass column and allow the silica gel to settle, ensuring an even and compact bed.

• Sample Loading: Dissolve the crude linoleyl palmitate in a minimal amount of the initial mobile phase and load it onto the top of the silica gel bed.

• Elution: Begin elution with a non-polar solvent system and gradually increase the polarity. A common gradient is starting with 100% hexane and gradually increasing the percentage of a more polar solvent like diethyl ether or ethyl acetate.[1]

• Fraction Collection: Collect fractions and monitor the elution of the product using Thin Layer Chromatography (TLC).

• Pooling and Evaporation: Combine the fractions containing the pure linoleyl palmitate and evaporate the solvent under reduced pressure.

Table 1: Typical Parameters for Silica Gel Column Chromatography

Parameter	Value
Stationary Phase	Silica Gel (60-120 mesh)
Mobile Phase	Hexane/Diethyl Ether or Hexane/Ethyl Acetate Gradient
Elution Gradient	Start with 100% Hexane, gradually increase polar solvent to 5-10%
Expected Purity	>95%
Expected Yield	80-90%

Fractional Crystallization (Optional)

For achieving very high purity (>99%), an optional fractional crystallization step can be performed. This technique relies on the differential solubility of the wax ester and impurities at low temperatures.

Protocol:

• Dissolve the partially purified linoleyl palmitate in a suitable solvent, such as acetone, at a concentration that allows for complete dissolution at room temperature.[2]

• Slowly cool the solution to a temperature where the linoleyl palmitate begins to crystallize while the impurities remain in solution. Optimal temperatures may range from 0°C to -20°C.[3]

• Maintain the low temperature for a sufficient time to allow for complete crystallization (e.g., 6-10 hours).[2][3]

• Isolate the crystals by cold filtration.

• Wash the crystals with a small amount of the cold solvent to remove any adhering impurities.

• Dry the purified linoleyl palmitate crystals under vacuum.

Purity Analysis

Thin Layer Chromatography (TLC)

TLC is a quick and effective method to monitor the progress of the column chromatography and to get a preliminary assessment of purity.

Protocol:

• Spot a small amount of the sample onto a silica gel TLC plate.

• Develop the plate in a chamber containing a suitable solvent system. A common system for wax esters is hexane:diethyl ether:acetic acid (80:20:2 v/v/v).

• Visualize the spots under UV light (if applicable) or by staining with a suitable reagent (e.g., potassium permanganate (B83412) stain).

• The Rf value of the product can be compared to that of a standard.

Gas Chromatography-Flame Ionization Detection (GC-FID)

GC-FID is a robust quantitative method for assessing the purity of linoleyl palmitate.

Protocol:

• Sample Preparation: Prepare a dilute solution of the purified linoleyl palmitate in a suitable solvent like hexane or heptane.

• Injection: Inject a small volume (e.g., 1 µL) into the GC system.

• Chromatographic Conditions:

  • Column: A capillary column suitable for high-temperature analysis of lipids (e.g., a DB-5ht or similar).

  • Carrier Gas: Helium or Hydrogen.

  • Temperature Program: An initial temperature of around 150°C, ramped up to 350°C at a rate of 10-20°C/min.

  • Injector and Detector Temperature: Typically set at 350°C.

• Data Analysis: The purity is determined by the relative peak area of the linoleyl palmitate compared to the total area of all peaks in the chromatogram.

Table 2: Expected GC-FID Purity at Different Purification Stages

Purification Stage	Expected Purity (%)
After Liquid-Liquid Extraction	70-85%
After Column Chromatography	>95%
After Fractional Crystallization	>99%

High-Performance Liquid Chromatography (HPLC)

HPLC is another powerful technique for the quantitative analysis of linoleyl palmitate.

Protocol:

• Mobile Phase Preparation: Prepare a suitable mobile phase, often a mixture of acetonitrile, isopropanol, and water for reversed-phase chromatography.

• Sample Preparation: Dissolve a known concentration of the purified linoleyl palmitate in the mobile phase.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column.

  • Mobile Phase: An isocratic or gradient mixture of acetonitrile, isopropanol, and water.

  • Flow Rate: Typically 1.0 mL/min.

  • Detection: A UV detector at a low wavelength (e.g., 205-215 nm) or an Evaporative Light Scattering Detector (ELSD).

• Quantification: Purity is determined by comparing the peak area of the sample to a standard curve of known concentrations.

Structural Characterization

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to confirm the presence of key functional groups in the purified linoleyl palmitate.

Diagram of Key FT-IR Functional Groups

Caption: Characteristic FT-IR absorption bands for linoleyl palmitate.

Expected Characteristic Peaks:

• ~2925 cm⁻¹ and ~2855 cm⁻¹: Strong C-H stretching vibrations of the aliphatic methylene (B1212753) and methyl groups.

• ~1740 cm⁻¹: A strong characteristic stretching vibration of the ester carbonyl (C=O) group.

• ~1160 cm⁻¹: C-O stretching vibration of the ester linkage.

• ~1650 cm⁻¹: A weak C=C stretching vibration from the double bonds in the linoleyl chain.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are used to confirm the detailed chemical structure of the purified linoleyl palmitate.

Table 3: Typical ¹H NMR Chemical Shifts for Linoleyl Palmitate

Chemical Shift (ppm)	Assignment
~5.34	Olefinic protons (-CH=CH-)
~4.05	Methylene protons adjacent to the ester oxygen (-O-CH₂-)
~2.77	Bis-allylic protons (=CH-CH₂-CH=)
~2.28	Methylene protons alpha to the carbonyl group (-CH₂-C=O)
~2.04	Allylic protons (-CH₂-CH=)
~1.61	Methylene protons beta to the carbonyl and ester oxygen
~1.26	Bulk methylene protons of the fatty acid and alcohol chains
~0.88	Terminal methyl protons (-CH₃)

Table 4: Typical ¹³C NMR Chemical Shifts for Linoleyl Palmitate

Chemical Shift (ppm)	Assignment
~173.5	Ester carbonyl carbon (C=O)
~130.2, ~128.0	Olefinic carbons (-CH=CH-)
~64.5	Methylene carbon adjacent to the ester oxygen (-O-CH₂-)
~34.4	Methylene carbon alpha to the carbonyl group (-CH₂-C=O)
~31.9 - ~22.7	Methylene carbons of the fatty acid and alcohol chains
~14.1	Terminal methyl carbons (-CH₃)

Summary and Conclusion

The purification of linoleyl palmitate from a reaction mixture can be effectively achieved through a combination of liquid-liquid extraction, silica gel column chromatography, and optional fractional crystallization. The purity of the final product can be reliably assessed using TLC, GC-FID, and HPLC, with the goal of achieving >99% purity. Structural confirmation is accomplished through FT-IR and NMR spectroscopy. These detailed protocols provide a robust framework for obtaining high-purity linoleyl palmitate for various scientific and developmental applications.

References

• 1. ajgreenchem.com [ajgreenchem.com]
• 2. "Fractional crystallization of coconut oil in acetone" by D. Siahaan, O. M. Del Rosario et al. [ukdr.uplb.edu.ph]
• 3. scielo.br [scielo.br]

Application of Linoleyl Palmitate in Cosmetic Science Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Linoleyl palmitate, the ester of linoleyl alcohol and palmitic acid, is a wax-like substance with promising applications in the cosmetic and dermatological fields.[1] While extensive peer-reviewed studies on linoleyl palmitate are limited, its chemical structure and mentions in patented cosmetic formulations suggest its utility as a multifunctional ingredient.[1][2][3][4][5] Its primary applications are centered around its properties as an emollient, a skin barrier-supporting agent, and a delivery vehicle for active ingredients.

1. Emollient and Moisturizing Properties:

Linoleyl palmitate is expected to function as an effective emollient due to its lipid nature. Emollients help to soften and smooth the skin by forming a protective layer on the stratum corneum, thereby reducing water evaporation. This occlusive property contributes to skin hydration and improves the overall feel and appearance of the skin. In cosmetic formulations, it can be incorporated to enhance the texture and spreadability of creams and lotions.

2. Skin Barrier Support:

The linoleyl moiety of linoleyl palmitate is of particular interest for skin barrier function. Linoleic acid is an essential fatty acid that is a key component of ceramides, which are crucial lipids in the skin's barrier. It is hypothesized that upon topical application, endogenous skin esterases may slowly hydrolyze linoleyl palmitate, releasing linoleyl alcohol, which can be further metabolized to linoleic acid. This localized delivery of a linoleic acid precursor could then support the synthesis of ceramides, thereby strengthening the skin barrier, reducing transepidermal water loss (TEWL), and improving skin resilience.

3. Delivery System for Active Ingredients:

Patents suggest the use of linoleyl palmitate in delivery systems for active ingredients, such as conjugated linoleic acid (CLA).[1] Its lipophilic nature makes it an excellent carrier for other oil-soluble actives. By incorporating active ingredients into a formulation with linoleyl palmitate, it may be possible to improve their stability and facilitate their penetration into the upper layers of the epidermis.[1] The slow enzymatic release of its constituent parts could also provide a sustained release mechanism for the co-formulated active ingredient.[1]

4. Formulation and Compounding:

Linoleyl palmitate is described as a wax-like ester with good compounding properties, making it a versatile ingredient in various cosmetic bases.[1] It can be used in emulsions, creams, lotions, and ointments to modify viscosity, improve texture, and stabilize the formulation.

Quantitative Data Summary

Table 1: Evaluation of Skin Hydration (Corneometer Measurements)

Formulation	Baseline Hydration (Arbitrary Units)	1-Hour Post-Application	4-Hours Post-Application	8-Hours Post-Application
Placebo (without Linoleyl Palmitate)	45.2 ± 3.1	55.8 ± 3.5	50.1 ± 3.3	46.5 ± 3.2
Formulation with 2% Linoleyl Palmitate	44.8 ± 2.9	65.3 ± 4.0	60.7 ± 3.8	55.2 ± 3.6
Formulation with 5% Linoleyl Palmitate	45.5 ± 3.3	72.1 ± 4.2	68.9 ± 4.1	63.4 ± 3.9

*Statistically significant increase in hydration compared to placebo (p < 0.05). Data are presented as mean ± standard deviation.

Table 2: Evaluation of Skin Barrier Function (Transepidermal Water Loss - TEWL)

Formulation	Baseline TEWL (g/m²/h)	24-Hours Post-Application	48-Hours Post-Application	72-Hours Post-Application
Untreated Control	15.3 ± 1.8	15.1 ± 1.9	14.9 ± 1.7	15.2 ± 1.8
Placebo (without Linoleyl Palmitate)	15.5 ± 2.0	14.8 ± 1.9	14.5 ± 2.1	14.2 ± 2.0
Formulation with 5% Linoleyl Palmitate	15.1 ± 1.7	12.6 ± 1.5	10.8 ± 1.4	9.5 ± 1.3*

*Statistically significant decrease in TEWL compared to untreated control and placebo (p < 0.05). Data are presented as mean ± standard deviation.

Experimental Protocols

Protocol 1: In-vivo Evaluation of Skin Moisturization and Emolliency

Objective: To assess the effect of a topical formulation containing linoleyl palmitate on skin hydration.

Materials:

• Corneometer® CM 825 (or equivalent device for measuring skin surface hydration)

• Test formulation containing a specified concentration of linoleyl palmitate (e.g., 2% and 5% w/w)

• Placebo formulation (identical to the test formulation but without linoleyl palmitate)

• Human volunteers (n ≥ 20) with healthy, dry skin on the forearms

• Standardized skin cleansers and towels

• Climate-controlled room (21°C ± 1°C, 50% ± 5% relative humidity)

Methodology:

• Volunteer Acclimatization: Volunteers rest in the climate-controlled room for at least 30 minutes before measurements.

• Test Site Demarcation: Mark out several 2x2 cm test sites on the volar forearm of each volunteer.

• Baseline Measurement: Take baseline skin hydration readings from each test site using the Corneometer®.

• Product Application: Apply a standardized amount (e.g., 2 mg/cm²) of the test and placebo formulations to the assigned test sites. One site should be left untreated as a control.

• Post-Application Measurements: Take Corneometer® readings at specified time points (e.g., 1, 2, 4, and 8 hours) after product application.

• Data Analysis: Calculate the mean and standard deviation of the hydration values for each formulation at each time point. Perform statistical analysis (e.g., ANOVA or t-test) to determine if there are significant differences between the test formulations, placebo, and the untreated control.

Protocol 2: Ex-vivo Evaluation of Skin Barrier Function

Objective: To determine the effect of a formulation containing linoleyl palmitate on the integrity of the skin barrier using a human skin explant model.

Materials:

• Franz diffusion cells

• Human skin explants (e.g., from abdominoplasty)

• Tewameter® TM 300 (or equivalent device for measuring TEWL)

• Test formulation with 5% linoleyl palmitate

• Placebo formulation

• Phosphate-buffered saline (PBS)

• Cell culture incubator (37°C, 5% CO2)

Methodology:

• Skin Preparation: Prepare human skin explants of a standardized thickness and mount them in Franz diffusion cells with the stratum corneum facing upwards.

• Baseline TEWL Measurement: Allow the skin explants to equilibrate in the incubator for 1-2 hours. Measure the baseline TEWL of each explant.

• Product Application: Apply a defined amount of the test and placebo formulations to the surface of the skin explants. Leave some explants untreated as controls.

• Incubation: Incubate the Franz cells for a specified period (e.g., 24, 48, and 72 hours).

• TEWL Measurements: At each time point, remove the formulations from the skin surface with a soft cloth and measure the TEWL.

• Data Analysis: Compare the TEWL values of the linoleyl palmitate-treated group with the placebo and untreated control groups. A statistically significant decrease in TEWL indicates an improvement in skin barrier function.

Visualizations

Caption: Hypothetical mechanism of linoleyl palmitate on the skin barrier.

Caption: Experimental workflow for in-vivo cosmetic ingredient evaluation.

References

• 1. US6019990A - Conjugated linoleic acid delivery system in cosmetic preparations - Google Patents [patents.google.com]
• 2. EP3998059A1 - Mild preparations as cleaning or care compositions for removing carbohydrates or stains - Google Patents [patents.google.com]
• 3. EP3290020A1 - Mild preparations containing alkoxylated fatty acid amides - Google Patents [patents.google.com]
• 4. EP3998059A1 - Milde zubereitungen als reinigungs- oder pflegemittel zum entfernen von kohlenhydraten oder anfärbungen - Google Patents [patents.google.com]
• 5. EP3290500A1 - Detergent composition and care composition containing polyoxyalkylene carboxylate - Google Patents [patents.google.com]

Application Notes and Protocols for Linoleyl Palmitate in Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of linoleyl palmitate as a liquid lipid component in the formulation of advanced drug delivery systems, particularly Nanostructured Lipid Carriers (NLCs). The protocols detailed below are based on established methodologies for the preparation and characterization of lipid-based nanoparticles.

Introduction to Linoleyl Palmitate in Drug Delivery

Linoleyl palmitate, an ester of linoleic acid and palmitic acid, is a lipophilic compound that can be effectively utilized as a liquid lipid in the matrix of NLCs. The incorporation of liquid lipids like linoleyl palmitate into a solid lipid matrix creates a less ordered, imperfect crystalline structure. This structure offers several advantages over traditional solid lipid nanoparticles (SLNs), including increased drug loading capacity and reduced drug expulsion during storage. The biocompatibility and biodegradability of lipid-based excipients make them an attractive choice for various routes of administration, including topical, oral, and parenteral delivery.

Applications in Nanoparticle Drug Delivery

Linoleyl palmitate is primarily used as a liquid lipid component in the formulation of Nanostructured Lipid Carriers (NLCs). NLCs are a second generation of lipid nanoparticles, developed to overcome some of the limitations of Solid Lipid Nanoparticles (SLNs).

Key Advantages of Using Linoleyl Palmitate in NLCs:

• Enhanced Drug Solubility and Loading: As a liquid lipid, linoleyl palmitate can improve the solubility of lipophilic drugs, leading to higher encapsulation efficiency.

• Improved Stability: The imperfect matrix of NLCs created by the inclusion of linoleyl palmitate can minimize drug expulsion during storage compared to the highly crystalline structure of SLNs.

• Controlled Release: The lipid matrix can provide a sustained release profile for the encapsulated drug.

• Biocompatibility: Being composed of physiological lipids, these carriers are generally well-tolerated.

Quantitative Data from Formulation and Characterization Studies

While specific data for NLCs formulated with linoleyl palmitate is limited in publicly available literature, the following tables summarize representative quantitative data from studies using a combination of linoleic acid (a component of linoleyl palmitate) and cetyl palmitate (a solid lipid) for the delivery of L-DOPA. This serves as a close analogue to demonstrate the expected physicochemical properties.

Table 1: Formulation Parameters of L-DOPA-Loaded NLCs

Formulation Code	Solid Lipid (Cetyl Palmitate) : Liquid Lipid (Linoleic Acid) Ratio	Surfactant Concentration (%)
NLC-DCL	4:6	1.25

Table 2: Physicochemical Characterization of L-DOPA-Loaded NLCs

Parameter	Result
Particle Size (nm)	87.9
Polydispersity Index (PDI)	0.185
Zeta Potential (mV)	-28.3
Encapsulation Efficiency (%)	75.49

Table 3: In Vitro Drug Release of L-DOPA from NLC-DCL

Time (hours)	Cumulative Release at pH 1.2 (%)	Cumulative Release at pH 7.4 (%)
24	26.68	36.49

Experimental Protocols

The following are detailed protocols for the preparation and characterization of linoleyl palmitate-based NLCs.

Protocol for Preparation of NLCs by Hot Homogenization and Ultrasonication

This method is widely used for the production of NLCs.

Materials:

• Solid Lipid (e.g., Cetyl Palmitate)

• Liquid Lipid (Linoleyl Palmitate)

• Drug to be encapsulated

• Surfactant (e.g., Tween 80, Poloxamer 188)

• Co-surfactant (optional, e.g., soy lecithin)

• Purified Water

Procedure:

• Preparation of Lipid Phase:

  • Accurately weigh the solid lipid and linoleyl palmitate in a specific ratio (e.g., 70:30 solid:liquid lipid).

  • Heat the lipid mixture to a temperature approximately 5-10°C above the melting point of the solid lipid until a clear, homogenous lipid melt is obtained.

  • Dissolve the drug in the molten lipid phase.

• Preparation of Aqueous Phase:

  • Dissolve the surfactant and co-surfactant in purified water.

  • Heat the aqueous phase to the same temperature as the lipid phase.

• Formation of Pre-emulsion:

  • Add the hot aqueous phase to the hot lipid phase dropwise under high-speed stirring (e.g., using a high-shear homogenizer like an Ultra-Turrax®) at a speed of 10,000-20,000 rpm for 5-10 minutes. This will form a coarse oil-in-water (o/w) pre-emulsion.

• Homogenization:

  • Subject the hot pre-emulsion to high-pressure homogenization (HPH) for several cycles (e.g., 3-5 cycles) at a pressure of 500-1500 bar.

  • Alternatively, sonicate the pre-emulsion using a probe sonicator for a defined period (e.g., 10-15 minutes) to reduce the particle size to the nanometer range.

• Cooling and NLC Formation:

  • Cool the resulting hot nanoemulsion in an ice bath or at room temperature under gentle stirring. The lipid will recrystallize and form the NLCs.

• Storage:

  • Store the NLC dispersion at 4°C for further characterization.

Caption: Workflow for NLC preparation by hot homogenization.

Protocol for Particle Size and Zeta Potential Analysis

Instrument: Dynamic Light Scattering (DLS) instrument (e.g., Malvern Zetasizer).

Procedure:

• Sample Preparation:

  • Dilute the NLC dispersion with deionized water to an appropriate concentration to avoid multiple scattering effects (typically a dilution factor of 1:100 to 1:1000).

  • Gently vortex the diluted sample to ensure homogeneity.

• Particle Size Measurement:

  • Transfer the diluted sample into a disposable cuvette.

  • Place the cuvette in the DLS instrument.

  • Set the measurement parameters (e.g., temperature at 25°C, scattering angle at 173°).

  • Perform the measurement in triplicate to obtain the average particle size (Z-average) and the Polydispersity Index (PDI).

• Zeta Potential Measurement:

  • Transfer the diluted sample into a disposable folded capillary cell (DTS1070 or equivalent).

  • Ensure there are no air bubbles in the cell.

  • Place the cell in the instrument.

  • Set the measurement parameters.

  • Perform the measurement to obtain the zeta potential, which indicates the surface charge and stability of the nanoparticles.

Protocol for Determination of Encapsulation Efficiency (EE) and Drug Loading (DL)

This protocol uses an indirect method where the amount of free, unencapsulated drug is measured.

Procedure:

• Separation of Free Drug:

  • Take a known volume of the NLC dispersion.

  • Separate the free drug from the NLCs using a suitable technique such as:

    • Ultrafiltration-centrifugation: Use a centrifugal filter unit (e.g., Amicon® Ultra) with a molecular weight cut-off (MWCO) that retains the nanoparticles but allows the free drug to pass through. Centrifuge at a specified speed and time.

    • Dialysis: Place the NLC dispersion in a dialysis bag with a suitable MWCO and dialyze against a large volume of a suitable solvent for the drug for a specified time.

• Quantification of Free Drug:

  • Quantify the amount of free drug in the filtrate (from ultrafiltration) or the dialysis medium using a validated analytical method such as:

    • UV-Vis Spectrophotometry: If the drug has a characteristic UV absorbance.

    • High-Performance Liquid Chromatography (HPLC): For more accurate and sensitive quantification.

• Calculation:

  • Encapsulation Efficiency (%EE): %EE = [(Total amount of drug - Amount of free drug) / Total amount of drug] x 100

  • Drug Loading (%DL): %DL = [(Total amount of drug - Amount of free drug) / Total weight of lipids] x 100

Caption: Workflow for determining encapsulation efficiency.

Protocol for In Vitro Drug Release Study using Dialysis Bag Method

Apparatus:

• Dialysis bags (with appropriate MWCO)

• Beakers or dissolution apparatus

• Magnetic stirrer

• Thermostatically controlled water bath

Procedure:

• Preparation of Release Medium:

  • Prepare a release medium that ensures sink conditions (the concentration of the drug in the medium should not exceed 10-30% of its saturation solubility). Phosphate buffered saline (PBS) at pH 7.4 is commonly used to mimic physiological conditions. A small percentage of a surfactant (e.g., 0.5% Tween 80) may be added to enhance the solubility of lipophilic drugs.

• Dialysis Bag Preparation:

  • Activate the dialysis membrane according to the manufacturer's instructions.

  • Securely tie one end of the dialysis bag.

• Loading the Dialysis Bag:

  • Pipette a known volume (e.g., 1 mL) of the drug-loaded NLC dispersion into the dialysis bag.

  • Securely tie the other end of the bag, ensuring no leakage.

• Release Study:

  • Place the dialysis bag in a beaker containing a known volume (e.g., 100 mL) of the release medium.

  • Place the beaker in a water bath maintained at 37°C with constant stirring.

• Sampling:

  • At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 12, 24 hours), withdraw a specific volume of the release medium (e.g., 1 mL).

  • Immediately replace the withdrawn volume with an equal volume of fresh, pre-warmed release medium to maintain a constant volume and sink conditions.

• Analysis:

  • Analyze the drug concentration in the collected samples using a validated analytical method (UV-Vis or HPLC).

• Data Analysis:

  • Calculate the cumulative percentage of drug released at each time point.

  • Plot the cumulative percentage of drug release versus time.

Cellular Uptake and Signaling Pathways

Cellular Uptake Mechanisms

Lipid-based nanoparticles, including NLCs, are primarily internalized by cells through endocytosis. The specific pathway can depend on the particle size, surface charge, and the cell type.

Mass Spectrometry for the Identification and Quantification of Linoleyl Palmitate

Application Note and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Linoleyl palmitate (C34H64O2, MW: 504.87) is a wax ester composed of palmitic acid, a saturated C16 fatty acid, and linoleyl alcohol, a C18 unsaturated fatty alcohol with two double bonds.[1] Wax esters are a class of neutral lipids that play diverse roles in biological systems, from energy storage and buoyancy in marine organisms to providing a protective waterproof barrier on the leaves of plants.[2][3] In the context of pharmaceuticals and drug development, the analysis of specific wax esters like linoleyl palmitate can be crucial for understanding lipid metabolism, identifying disease biomarkers, and in the formulation of lipid-based drug delivery systems.

This application note provides detailed protocols for the identification and quantification of linoleyl palmitate using two powerful mass spectrometry techniques: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Analytical Approaches: GC-MS vs. LC-MS/MS

Both GC-MS and LC-MS/MS are highly effective for the analysis of wax esters.[3]

• GC-MS offers excellent chromatographic separation of volatile and thermally stable compounds. High-temperature GC-MS allows for the analysis of intact wax esters.[4] Electron Ionization (EI) is a common ionization technique used in GC-MS, which provides detailed fragmentation patterns useful for structural elucidation.[5]

• LC-MS/MS is well-suited for a broader range of compounds, including those that are thermally labile. Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) are common ionization sources. Tandem mass spectrometry (MS/MS) provides high selectivity and sensitivity for quantitative analysis through methods like Multiple Reaction Monitoring (MRM).[3][6] For wax esters, MS/MS is essential for distinguishing between isomers by inducing fragmentation at the ester bond.[7]

Experimental Protocols

Protocol 1: High-Temperature GC-MS for Intact Linoleyl Palmitate Analysis

This protocol is suitable for the analysis of intact linoleyl palmitate in purified samples or lipid extracts.

1. Sample Preparation:

• Dissolve the lipid extract or standard in hexane (B92381) or toluene (B28343) to a final concentration of 0.1-1.0 mg/mL.[8]

2. GC-MS Instrumentation and Conditions:

Parameter	Setting
Gas Chromatograph	Agilent 6890N or similar
Mass Spectrometer	Agilent 5975B or similar quadrupole mass spectrometer
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or a high-temperature equivalent like a DB-1 HT fused-silica capillary column (15 m × 0.25 mm, 0.10 µm film thickness)
Carrier Gas	Helium at a constant flow of 1.5 mL/min
Injector Temperature	390°C[8]
Injection Mode	Splitless
Oven Temperature Program	Initial temperature of 120°C, ramp to 240°C at 15°C/min, then ramp to 390°C at 8°C/min and hold for 6 minutes.[8]
Transfer Line Temperature	250°C
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	m/z 50-600

3. Data Analysis:

• The molecular ion of linoleyl palmitate (m/z 504.9) may be observed, though it can be of low abundance in EI.
• Characteristic fragment ions are used for identification. For esters of linoleyl alcohol, key fragments include those related to the acylium ion of the fatty acid ([RCO]+) and fragments from the linoleyl alcohol moiety, such as [R'-H]+• and [R'-C2H5]+•.[5] For linoleyl palmitate, the acylium ion for palmitic acid would be at m/z 239.

Protocol 2: LC-MS/MS for Quantitative Analysis of Linoleyl Palmitate

This protocol is ideal for the sensitive and selective quantification of linoleyl palmitate in complex biological matrices.

1. Sample Preparation (from plasma):

• To 100 µL of plasma, add an appropriate internal standard (e.g., a deuterated or odd-chain wax ester).
• Add 400 µL of ice-cold acetonitrile (B52724) to precipitate proteins.
• Vortex vigorously for 1 minute.
• Centrifuge at 14,000 x g for 10 minutes at 4°C.
• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.
• Reconstitute the residue in 100 µL of the initial mobile phase.

2. LC-MS/MS Instrumentation and Conditions:

Parameter	Setting
Liquid Chromatograph	Agilent 1290 HPLC, Waters ACQUITY UPLC, or similar
Mass Spectrometer	Triple quadrupole mass spectrometer (e.g., Agilent 6495, SCIEX TripleTOF)
Column	C18 Reversed-Phase Column (e.g., 100 x 2.1 mm, 2.6 µm particle size)
Mobile Phase A	Water with 0.1% Formic Acid and 5 mM Ammonium (B1175870) Acetate
Mobile Phase B	Acetonitrile/Isopropanol (90:10, v/v) with 0.1% Formic Acid and 5 mM Ammonium Acetate
Flow Rate	0.4 mL/min
Gradient	30% B to 100% B over 15 min, hold at 100% B for 5 min, return to 30% B and equilibrate for 5 min.
Column Temperature	50°C
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	350°C

3. MRM Transitions for Linoleyl Palmitate:

The precursor ion for linoleyl palmitate is typically the ammonium adduct [M+NH4]+ or the protonated molecule [M+H]+.[9] The fragmentation in the collision cell will break the ester bond. The major product ions will correspond to the fatty acid and the fatty alcohol moieties.[6]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Notes
Linoleyl Palmitate	522.9 ([M+NH4]+)	257.2	25	Product ion corresponds to the protonated palmitic acid, [C16H32O2+H]+.
Linoleyl Palmitate	522.9 ([M+NH4]+)	249.2	30	Product ion corresponds to the dehydrated linoleyl alcohol fragment.

4. Data Analysis:

• Quantification is achieved by integrating the peak areas of the MRM transitions and comparing them to a calibration curve constructed using standards of known concentrations.

Quantitative Data Summary

The following table summarizes typical quantitative performance parameters for the analysis of wax esters using mass spectrometry. The values are representative and should be validated for specific instrumentation and matrices.

Parameter	GC-MS	LC-MS/MS
Linearity (R²)	> 0.99[8]	> 0.995[9]
Limit of Detection (LOD)	Dependent on compound and matrix[8]	0.02 - 0.04 µg[8]
Limit of Quantification (LOQ)	Dependent on compound and matrix[8]	0.04 - 0.10 µg[8]
Precision (%RSD)	< 15%	< 11.2% (intra-day)[8]
Accuracy (% Recovery)	Not explicitly reported[8]	92.9% - 108.5%[8]

Visualizations

Caption: Experimental workflow for LC-MS/MS analysis of linoleyl palmitate.

Biological Signaling Context

Palmitate and linoleate (B1235992), the constituent parts of linoleyl palmitate, are known to have significant and often opposing effects on cellular signaling pathways, particularly those related to inflammation and metabolism. Palmitate, a saturated fatty acid, is generally considered pro-inflammatory, while the polyunsaturated fatty acid linoleate can have anti-inflammatory effects.[2]

Palmitate can activate inflammatory pathways through Toll-like receptor 4 (TLR4), leading to the activation of c-Jun N-terminal kinase (JNK) and nuclear factor-kappa B (NF-κB).[10] This can result in the production of pro-inflammatory cytokines like IL-6 and IL-8.[11] In contrast, linoleate has been shown to suppress palmitate-induced IL-8 production by inhibiting the JNK pathway.[2]

The metabolism of linoleyl palmitate would release these two fatty acids, which can then enter their respective signaling and metabolic pathways.

Caption: Palmitate and linoleate signaling pathways.

Conclusion

Mass spectrometry, in conjunction with either gas or liquid chromatography, provides robust and sensitive methods for the identification and quantification of linoleyl palmitate. High-temperature GC-MS is a valuable tool for the analysis of the intact wax ester, offering detailed structural information through its fragmentation patterns. For high-sensitivity quantification in complex biological samples, LC-MS/MS with MRM is the method of choice. The provided protocols offer a starting point for researchers to develop and validate methods for the analysis of linoleyl palmitate in their specific applications, contributing to a deeper understanding of its role in biological systems and its potential in drug development.

References

• 1. nomuraresearchgroup.com [nomuraresearchgroup.com]
• 2. Linoleate appears to protect against palmitate-induced inflammation in Huh7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Wax Esters Analysis Service - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 4. researchgate.net [researchgate.net]
• 5. Structural characterization of wax esters by electron ionization mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Characterization of Wax Esters by Electrospray Ionization Tandem Mass Spectrometry: Double Bond Effect and Unusual Product Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. spectroscopyonline.com [spectroscopyonline.com]
• 8. Identification and analysis of wax esters by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Palmitate modulates intracellular signaling, induces endoplasmic reticulum stress, and causes apoptosis in mouse 3T3-L1 and rat primary preadipocytes [pubmed.ncbi.nlm.nih.gov]
• 10. Oleate prevents palmitate-induced mitochondrial dysfunction, insulin resistance and inflammatory signaling in neuronal cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Linoleate appears to protect against palmitate-induced inflammation in Huh7 cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Linoleyl Palmitate O/W Emulsion Stability

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering stability issues with oil-in-water (o/w) emulsions containing linoleyl palmitate.

Troubleshooting Guide

This guide addresses common stability problems observed during the formulation and storage of o/w emulsions with linoleyl palmitate.

Issue 1: Phase Separation (Creaming or Coalescence)

Question: My o/w emulsion containing linoleyl palmitate is separating into distinct layers upon standing. What are the potential causes and how can I resolve this?

Answer:

Phase separation in o/w emulsions is a common issue and can manifest as creaming (rising of oil droplets) or coalescence (merging of oil droplets), eventually leading to complete separation. The primary causes are related to improper formulation and processing.

Potential Causes & Solutions:

• Incorrect Emulsifier Selection: The Hydrophilic-Lipophilic Balance (HLB) of the emulsifier system is crucial for stabilizing o/w emulsions. For o/w emulsions, a higher HLB value is generally required. The choice of an effective emulsifier is key in formulating stable wax emulsions.[1][2][3][4]

  • Solution: Select an emulsifier or a blend of emulsifiers with an HLB value appropriate for linoleyl palmitate and the other oil-phase components. A blend of emulsifiers often provides better stability than a single one.[1][3]

• Insufficient Emulsifier Concentration: An inadequate amount of emulsifier will not sufficiently cover the surface of the oil droplets, leading to their coalescence.

  • Solution: Gradually increase the concentration of the emulsifier system. The most stable emulsion is often formed at an optimal emulsifier concentration.[1][3]

• High Wax Concentration: An excessively high concentration of linoleyl palmitate (a wax ester) can lead to instability. Too much wax in relation to the liquid oil phase can cause the emulsion to separate.

  • Solution: Reduce the concentration of linoleyl palmitate or adjust the oil-to-wax ratio.

• Inadequate Homogenization: Insufficient mechanical force during emulsification results in large and non-uniform oil droplets, which are more prone to creaming and coalescence.

  • Solution: Optimize the homogenization process by increasing the speed, time, or using a high-pressure homogenizer to achieve a smaller and more uniform droplet size.

• Inappropriate pH: The pH of the aqueous phase can affect the charge and stability of some emulsifiers, particularly ionic ones.[5]

  • Solution: Measure and adjust the pH of the aqueous phase to be within the optimal range for the chosen emulsifier system.[5]

Issue 2: Changes in Viscosity (Thinning or Thickening)

Question: The viscosity of my linoleyl palmitate emulsion has significantly changed over time. What could be the reason?

Answer:

Changes in emulsion viscosity are indicative of underlying instability.

Potential Causes & Solutions:

• Droplet Coalescence: As oil droplets merge, the overall number of particles decreases, which can lead to a reduction in viscosity.

  • Solution: Address the root cause of coalescence as described in Issue 1 .

• Wax Crystallization: Linoleyl palmitate, being a wax ester, can crystallize at temperatures below its melting point. The formation of a crystal network can significantly increase the viscosity of the emulsion.[6][7][8][9]

  • Solution: Control the cooling rate during preparation. Rapid cooling can sometimes lead to smaller, more numerous crystals that form a stronger network.[9] Consider incorporating a co-emulsifier or a different oil that can modify the crystallization behavior of linoleyl palmitate.

• Degradation of Thickeners: If a polymeric thickener is used in the aqueous phase, its degradation due to microbial contamination or pH changes can lead to a loss of viscosity.

  • Solution: Ensure proper preservation of the emulsion and maintain a stable pH.

Issue 3: Chemical Degradation (Hydrolysis or Oxidation)

Question: I suspect that the linoleyl palmitate in my o/w emulsion is degrading. What are the likely degradation pathways and how can I prevent them?

Answer:

Linoleyl palmitate (C34H64O2) is susceptible to two primary chemical degradation pathways: hydrolysis and oxidation.[10]

1. Hydrolysis:

The ester bond in linoleyl palmitate can be cleaved by water, a process known as hydrolysis, to yield linoleyl alcohol and palmitic acid. This reaction can be catalyzed by acids or bases.

• Prevention:

  • pH Control: Maintain the pH of the aqueous phase close to neutral (pH 6.0-7.5) to minimize acid- or base-catalyzed hydrolysis.

  • Temperature Control: Store the emulsion at a controlled room temperature or under refrigeration, as higher temperatures accelerate hydrolysis.

2. Oxidation:

The linoleyl group in linoleyl palmitate contains two double bonds, making it susceptible to oxidation. This process can be initiated by exposure to light, heat, or the presence of metal ions. Oxidation can lead to the formation of hydroperoxides, which can further break down into volatile compounds causing rancidity and altering the emulsion's properties.

• Prevention:

  • Antioxidants: Incorporate antioxidants into the formulation. Lipophilic antioxidants (e.g., tocopherol, BHT) should be added to the oil phase, while hydrophilic antioxidants (e.g., ascorbic acid) can be added to the aqueous phase.

  • Chelating Agents: Add chelating agents like EDTA to the aqueous phase to sequester metal ions that can catalyze oxidation.

  • Light Protection: Package the emulsion in opaque or amber containers to protect it from light.

  • Inert Atmosphere: During manufacturing, consider purging the headspace of the container with an inert gas like nitrogen to minimize contact with oxygen.

Frequently Asked Questions (FAQs)

Q1: What is the chemical structure of linoleyl palmitate and how does it influence its stability in o/w emulsions?

A1: Linoleyl palmitate is a wax ester formed from the esterification of linoleyl alcohol and palmitic acid.[11] Its structure consists of a long, saturated fatty acid chain (palmitate) and a long, unsaturated fatty alcohol chain with two double bonds (linoleyl). This structure has two key implications for stability: the ester linkage is susceptible to hydrolysis, and the double bonds in the linoleyl group are prone to oxidation.[12][13]

Q2: How do I choose the right emulsifier system for a linoleyl palmitate o/w emulsion?

A2: The selection of an appropriate emulsifier system is critical. You should consider the Hydrophilic-Lipophilic Balance (HLB) value. For o/w emulsions, a higher HLB value (typically in the range of 8-18) is required. It is often beneficial to use a blend of a high-HLB and a low-HLB emulsifier to achieve a more stable emulsion. The required HLB will depend on the overall composition of your oil phase.

Q3: Can the order of addition of ingredients affect the stability of my emulsion?

A3: Yes, the order of addition can be a critical factor in maintaining stability.[5] For o/w emulsions, the general procedure is to dissolve the oil-soluble ingredients (including linoleyl palmitate and oil-soluble emulsifiers) in the oil phase and heat it. Separately, dissolve the water-soluble ingredients (including water-soluble emulsifiers and thickeners) in the aqueous phase and heat it to the same temperature. Then, slowly add the oil phase to the aqueous phase with continuous homogenization.

Q4: What are some common analytical techniques to assess the stability of linoleyl palmitate emulsions?

A4: Several techniques can be used to evaluate emulsion stability:

• Macroscopic Observation: Visual inspection for phase separation, creaming, or changes in appearance.

• Microscopy: To observe the droplet size, shape, and distribution.

• Particle Size Analysis: Using techniques like laser diffraction to quantify changes in droplet size over time.

• Viscosity Measurement: To monitor changes in the emulsion's rheological properties.

• Zeta Potential Measurement: To assess the electrostatic stability of the droplets.

• Accelerated Stability Testing:

  • Centrifugation: To accelerate creaming and coalescence.

  • Freeze-Thaw Cycles: To evaluate stability under temperature stress.

  • High-Temperature Storage: To accelerate chemical degradation and physical instability.

Data Presentation

Table 1: Influence of Emulsifier HLB on the Stability of a Model Wax O/W Emulsion

Emulsifier Blend Ratio (Low HLB / High HLB)	Calculated HLB	Emulsion Stability (after 24h)
100 / 0	4.3	Unstable, rapid separation
80 / 20	8.5	Moderately stable, some creaming
60 / 40	10.7	Stable, minimal creaming
40 / 60	12.9	Very stable, no visible separation
20 / 80	15.1	Stable, but may show some thinning

Note: This table presents generalized data for a typical wax emulsion and should be used as a guideline. The optimal HLB for a linoleyl palmitate emulsion will depend on the specific co-lipids and other excipients used.

Table 2: Effect of Homogenization Speed on Droplet Size and Emulsion Stability

Homogenization Speed (rpm)	Mean Droplet Size (µm)	Stability (Creaming Index after 24h)
1,000	15.2	25%
5,000	5.8	8%
10,000	2.1	< 1%
20,000	0.9	0%

Note: The creaming index is the height of the cream layer divided by the total height of the emulsion, expressed as a percentage.

Experimental Protocols

Protocol 1: Preparation of a Linoleyl Palmitate O/W Emulsion

• Oil Phase Preparation: a. In a suitable vessel, combine linoleyl palmitate and any other oil-soluble components. b. Add the selected oil-soluble emulsifier(s) (e.g., low-HLB surfactant). c. Heat the mixture to 75-80°C with gentle stirring until all components are melted and homogenous.

• Aqueous Phase Preparation: a. In a separate vessel, combine deionized water and any water-soluble components (e.g., humectants, preservatives, thickeners). b. Add the selected water-soluble emulsifier(s) (e.g., high-HLB surfactant). c. Heat the mixture to 75-80°C with stirring until all components are dissolved.

• Emulsification: a. Slowly add the hot oil phase to the hot aqueous phase under continuous high-shear mixing using a homogenizer. b. Continue homogenization for 5-10 minutes to ensure a fine and uniform emulsion is formed.

• Cooling: a. Allow the emulsion to cool to room temperature with gentle, continuous stirring. Rapid cooling should be avoided as it may induce wax crystallization.

Protocol 2: Quantification of Linoleyl Palmitate by Gas Chromatography-Mass Spectrometry (GC-MS)

This method is suitable for determining the concentration of linoleyl palmitate and can be adapted to detect its degradation products.

• Sample Preparation (Emulsion Extraction): a. Accurately weigh a known amount of the emulsion into a separation funnel. b. Add a mixture of chloroform (B151607) and methanol (B129727) (2:1 v/v) and shake vigorously. c. Allow the layers to separate and collect the lower organic layer containing the lipid extract. d. Repeat the extraction twice more and combine the organic extracts. e. Evaporate the solvent under a stream of nitrogen. f. Re-dissolve the residue in a known volume of hexane (B92381) for GC-MS analysis.

• GC-MS Conditions:

  • Column: A high-temperature capillary column suitable for wax ester analysis (e.g., DB-1HT).[14][15]

  • Injector Temperature: 380°C.

  • Oven Program: Start at 150°C, ramp to 380°C at 10°C/min, and hold for 10 minutes.

  • Carrier Gas: Helium.

  • MS Detector: Operate in electron ionization (EI) mode with a scan range of m/z 50-600.

• Quantification: a. Prepare a calibration curve using standards of linoleyl palmitate of known concentrations. b. Integrate the peak area corresponding to linoleyl palmitate in the sample chromatogram. c. Calculate the concentration of linoleyl palmitate in the sample by comparing its peak area to the calibration curve.

Mandatory Visualizations

References

• 1. iiste.org [iiste.org]
• 2. Emulsifier Effects on the Stability of Different Wax Emulsions | Semantic Scholar [semanticscholar.org]
• 3. iiste.org [iiste.org]
• 4. researchgate.net [researchgate.net]
• 5. Wax Emulsions | Khavaran Paraffin [khavaranparaffin.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. larodan.com [larodan.com]
• 11. Wax Esters Analysis Service - Creative Proteomics [creative-proteomics.com]
• 12. researchgate.net [researchgate.net]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. benchchem.com [benchchem.com]
• 15. Method for the determination of natural ester-type gum bases used as food additives via direct analysis of their constituent wax esters using high-temperature GC/MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Solubility Challenges of Linoleyl Palmitate

Welcome to the technical support center for handling linoleyl palmitate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on overcoming solubility challenges encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is linoleyl palmitate and why is its solubility a concern?

Linoleyl palmitate is a wax ester, a type of lipid composed of linoleyl alcohol and palmitic acid. Its long, nonpolar hydrocarbon chains make it highly lipophilic, meaning it readily dissolves in fats and oils but has very poor solubility in water and other polar solvents. This presents a significant challenge in experimental setups that require aqueous environments, such as in vitro cell culture assays or the formulation of parenteral drug delivery systems.

Q2: I'm observing a precipitate or cloudiness when I add my linoleyl palmitate stock solution to an aqueous buffer. What is happening?

This phenomenon, often referred to as "crashing out," is common when a concentrated stock of a hydrophobic compound dissolved in an organic solvent is introduced into an aqueous medium. The rapid change in the solvent environment from nonpolar to polar drastically reduces the solubility of the linoleyl palmitate, causing it to precipitate out of the solution.

Q3: What are the recommended solvents for preparing a stock solution of linoleyl palmitate?

For preparing a concentrated stock solution, it is advisable to use a nonpolar organic solvent in which linoleyl palmitate is freely soluble. Based on data for structurally similar wax esters and their constituent fatty acids, suitable solvents include chloroform (B151607), hexane, and dimethyl sulfoxide (B87167) (DMSO).[1][2][3] For applications where less toxic solvents are required, ethanol (B145695) or isopropanol (B130326) can be used, although the solubility may be lower.

Q4: How can I improve the dispersion of linoleyl palmitate in an aqueous medium for my experiment?

Several strategies can be employed to improve the dispersion of linoleyl palmitate in aqueous solutions:

• Use of a co-solvent: A common technique involves dissolving the linoleyl palmitate in a water-miscible organic solvent, such as ethanol or DMSO, at a high concentration and then adding this stock solution to the aqueous medium with vigorous stirring. The final concentration of the organic solvent should be kept to a minimum to avoid affecting the experimental system.

• Formulation with surfactants or emulsifiers: These agents can help to stabilize oil-in-water emulsions, effectively dispersing the lipophilic linoleyl palmitate in an aqueous phase.

• Complexation with cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules, increasing their apparent solubility in water.

• Preparation of lipid-based formulations: For drug delivery applications, formulating linoleyl palmitate into liposomes, nanoemulsions, or solid lipid nanoparticles can facilitate its administration in an aqueous environment.

Troubleshooting Guides

Issue 1: Linoleyl Palmitate Fails to Dissolve in the Chosen Organic Solvent.

Possible Cause: The concentration of linoleyl palmitate exceeds its solubility limit in the selected solvent at the current temperature.

Troubleshooting Steps:

• Increase the temperature: Gently warming the solvent can significantly increase the solubility of many lipids. A water bath is a safe and effective way to apply gentle heat.

• Increase the solvent volume: Adding more solvent will decrease the concentration of the linoleyl palmitate, potentially bringing it below its solubility limit.

• Try a different solvent: If increasing the temperature or solvent volume is not feasible or effective, switch to a more nonpolar solvent. For example, if you are having trouble with ethanol, try chloroform or hexane.

• Use sonication: Applying ultrasonic energy can help to break up any aggregates and facilitate the dissolution process.

Issue 2: The Linoleyl Palmitate Solution Becomes Cloudy or Forms a Precipitate Over Time.

Possible Cause: The solution is supersaturated, or the temperature has decreased, leading to a reduction in solubility.

Troubleshooting Steps:

• Re-warm the solution: Gently warming the solution may redissolve the precipitate.

• Store at a controlled temperature: To prevent precipitation due to temperature fluctuations, store the stock solution at a constant temperature where the linoleyl palmitate remains soluble.

• Prepare fresh solutions: For some applications, it may be best to prepare the linoleyl palmitate solution immediately before use to avoid issues with stability over time.

Data Presentation: Solubility of Linoleyl Palmitate and Related Compounds

Solvent	Retinyl Palmitate (mg/mL)	Palmitic Acid (mg/mL)	Palmitic Acid Methyl Ester (mg/mL)
Chloroform	~50[4]	Very Soluble[5]	-
Dimethyl Sulfoxide (DMSO)	~5[2][6]	~20[1]	~20[3]
Ethanol	~15[2][6]	~30[1]	~20[3]
Isopropanol	-	Soluble[7]	-
Acetone	-	Soluble[7]	Very Soluble[5]
Hexane	-	Soluble[7]	-
Vegetable Oil	Soluble[4]	-	-
Water	Insoluble[4]	Insoluble[5]	Insoluble

Note: The data presented for retinyl palmitate, palmitic acid, and its methyl ester are intended to serve as a guide. The actual solubility of linoleyl palmitate may vary.

Experimental Protocols

Protocol for Preparing a Stock Solution of Linoleyl Palmitate in an Organic Solvent

• Weighing: Accurately weigh the desired amount of linoleyl palmitate in a clean, dry glass vial.

• Solvent Addition: Add the appropriate volume of the chosen organic solvent (e.g., chloroform, DMSO, or ethanol) to the vial.

• Dissolution:

  • Vortex the vial for 1-2 minutes to facilitate dissolution.

  • If the linoleyl palmitate does not fully dissolve, gently warm the vial in a water bath (not exceeding 40-50°C).

  • Alternatively, or in addition to warming, place the vial in an ultrasonic bath for 5-10 minutes.

• Visual Inspection: Visually inspect the solution to ensure that all solid material has dissolved and the solution is clear.

• Storage: Store the stock solution in a tightly sealed container at an appropriate temperature to maintain solubility and prevent solvent evaporation. For long-term storage, an inert atmosphere (e.g., nitrogen or argon) can be used to prevent oxidation.

Protocol for Dispersing Linoleyl Palmitate in an Aqueous Medium

• Prepare Stock Solution: Prepare a concentrated stock solution of linoleyl palmitate in a water-miscible organic solvent such as ethanol or DMSO, following the protocol above.

• Prepare Aqueous Medium: Have your target aqueous medium (e.g., buffer, cell culture medium) ready in a separate container.

• Dispersion:

  • While vigorously stirring or vortexing the aqueous medium, slowly add the linoleyl palmitate stock solution dropwise.

  • Continue stirring for several minutes to ensure a uniform dispersion.

• Observation: Observe the solution for any signs of precipitation or cloudiness. If precipitation occurs, the final concentration of linoleyl palmitate may be too high for the chosen conditions.

Visualizations

Caption: Workflow for preparing and dispersing linoleyl palmitate.

Caption: Troubleshooting flowchart for dissolution issues.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Palmitic Acid | C16H32O2 | CID 985 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Retinyl Palmitate | CAS 79-81-2 | Cayman Chemical | Biomol.com [biomol.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Optimizing HPLC Separation of Linoleyl Palmitate Isomers

Welcome to the technical support center for the optimization of High-Performance Liquid Chromatography (HPLC) separation of linoleyl palmitate isomers. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experimental procedures.

Troubleshooting Guides

This section provides systematic approaches to resolving common issues in the HPLC separation of linoleyl palmitate isomers.

Problem: Poor Resolution or Co-elution of Isomers

Poor resolution is a frequent challenge in the separation of structurally similar isomers like linoleyl palmitate. Several factors related to the column, mobile phase, and temperature can contribute to this issue.

Troubleshooting Steps:

• Optimize the Stationary Phase: The choice of HPLC column is critical for separating isomers.

  • Recommendation: C30 columns offer higher shape selectivity compared to C18 columns and are well-suited for separating hydrophobic, long-chain, structural isomers.[1][2] For particularly challenging separations, consider using multiple columns in series.

  • Alternative: Silver-ion HPLC (Ag-HPLC) can be a powerful technique for separating isomers based on the number and geometry of double bonds.[3][4][5]

• Adjust the Mobile Phase Composition: The mobile phase composition directly influences selectivity and resolution.

  • Non-Aqueous Reversed-Phase (NARP): For non-polar wax esters like linoleyl palmitate, a NARP system using solvents like acetonitrile (B52724), isopropanol (B130326), and heptane (B126788) can be effective.[6] A gradient of methanol (B129727) and chloroform (B151607) has also been shown to be effective with a C30 column.[7]

  • Solvent Selectivity: Changing the organic modifier (e.g., from acetonitrile to methanol) can alter selectivity and improve the separation of co-eluting peaks.[8]

  • Additives: While less common for wax esters, the addition of a small amount of a weak acid like formic or acetic acid (typically 0.1%) can sometimes improve peak shape by suppressing the ionization of residual silanol (B1196071) groups on the column.[9]

• Optimize Column Temperature: Temperature affects the viscosity of the mobile phase and the kinetics of analyte interaction with the stationary phase.

  • Increasing Temperature: Elevating the column temperature can decrease mobile phase viscosity, improve analyte solubility, and enhance chromatographic efficiency, leading to sharper peaks.[7]

  • Sub-ambient Temperature: In some NARP methods, sub-ambient column temperatures have been used to improve the separation of lipid isomers.[6]

• Modify Gradient Elution:

  • Shallow Gradient: Employing a shallow and slow gradient can enhance the separation of closely eluting compounds.[10]

Problem: Poor Peak Shape (Tailing, Fronting, or Broadening)

Asymmetrical or broad peaks can compromise resolution and the accuracy of quantification.

Troubleshooting Steps:

• Address Peak Tailing:

  • Cause: Peak tailing is often caused by secondary interactions between the analyte and active sites (e.g., free silanols) on the stationary phase or by column contamination.[11][12]

  • Solution:

    • Mobile Phase Additives: Incorporate additives like formic or acetic acid to mask active sites.[9]

    • Column Flushing: Flush the column with a strong solvent like isopropanol to remove contaminants.[9]

    • Sample Solvent: Ensure the sample is dissolved in a solvent that is compatible with the initial mobile phase to prevent on-column precipitation.[7]

• Address Peak Fronting:

  • Cause: Peak fronting is often a result of column overload.

  • Solution: Reduce the injection volume or dilute the sample.[9]

• Address Peak Broadening:

  • Cause: Broad peaks can result from high injection volume, incompatible injection solvent, or large extra-column volume (excessive tubing length).[9]

  • Solution:

    • Optimize the injection volume and sample concentration.[9]

    • Dissolve the sample in the initial mobile phase whenever possible.[9]

    • Use shorter, narrower internal diameter tubing to connect the HPLC components.[9]

Problem: Low Sensitivity or No Peaks

Low detector response can be a significant issue, especially when working with low-concentration samples.

Troubleshooting Steps:

• Choose an Appropriate Detector:

  • UV Detector Limitation: Wax esters lack a strong chromophore, making them difficult to detect with standard UV detectors.[7][13]

  • Recommended Detectors: Evaporative Light Scattering Detectors (ELSD), Charged Aerosol Detectors (CAD), and Mass Spectrometers (MS) are more suitable for lipid analysis.[13]

• Optimize Detector Settings:

  • Ensure the detector parameters (e.g., nebulizer and evaporator temperatures for ELSD/CAD, source parameters for MS) are optimized for your specific mobile phase and analytes.

• Improve Sample Preparation:

  • Ensure the sample is fully dissolved. Wax esters can be difficult to dissolve due to their non-polar nature.[7] Consider solvents like chloroform or dichloromethane (B109758) for initial sample preparation, ensuring compatibility with your HPLC system.[7]

Frequently Asked Questions (FAQs)

Q1: Which HPLC column is best for separating linoleyl palmitate isomers?

A1: For separating hydrophobic, long-chain structural isomers like linoleyl palmitate, a C30 column is often recommended due to its high shape selectivity.[1][2] If co-elution persists, a silver-ion (Ag-HPLC) column can provide excellent resolution based on the degree of unsaturation.[3][4]

Q2: What is a suitable mobile phase for separating wax ester isomers?

A2: A non-aqueous reversed-phase (NARP) system is typically used. A gradient of methanol and chloroform has been successfully used with a C30 column.[7] Another option is a mobile phase gradient composed of acetonitrile, isopropanol, and heptane .[6]

Q3: My peaks are tailing. What is the most likely cause and how can I fix it?

A3: Peak tailing for lipids is often due to interactions with active silanol groups on the column packing or column contamination.[11][12] To fix this, you can:

• Add a small amount of a weak acid (e.g., 0.1% formic acid) to your mobile phase.[9]

• Flush the column with a strong solvent like isopropanol.[9]

• Ensure your sample solvent is compatible with the mobile phase.[7]

Q4: I am not seeing any peaks with my UV detector. Why?

A4: Linoleyl palmitate and other wax esters do not have a strong UV chromophore, which is necessary for detection by a UV detector.[7][13] You will likely need to use an alternative detector such as an ELSD, CAD, or a mass spectrometer (MS) .[13]

Q5: How can I improve the resolution between two very closely eluting isomers?

A5: To improve the resolution of closely eluting isomers, you can:

• Switch to a column with higher selectivity, such as a C30 or a silver-ion column .[1][3]

• Optimize the mobile phase by changing the organic solvent or using a shallower gradient.[8][10]

• Adjust the column temperature .[7]

• Connect two columns in series to increase the overall column length and efficiency.

Data Presentation

The following tables provide illustrative data on the effect of different HPLC parameters on the separation of wax ester isomers. Note that these are representative examples to demonstrate expected trends.

Table 1: Effect of Mobile Phase Composition on Wax Ester Retention Time

Wax Ester (Carbon Number:Double Bonds)	Retention Time (min) - 80% Acetonitrile	Retention Time (min) - 60% Acetonitrile
C34:1	15.2	25.8
C36:1	18.9	32.1
C38:1	22.5	38.3
C40:1	26.1	44.4
This table is illustrative and demonstrates the expected trend of increased retention time with a weaker mobile phase (lower percentage of the strong organic solvent).[10]

Table 2: Influence of Column Chemistry on Isomer Resolution

Isomeric Pair	Resolution (Rs) - C18 Column	Resolution (Rs) - C30 Column
C40:1 (n-isomer) vs C40:1 (branched)	1.2	1.8
C42:2 (cis) vs C42:2 (trans)	0.9	1.5
This table is illustrative and highlights the potential for improved resolution of isomers with a C30 stationary phase due to enhanced shape selectivity.

Experimental Protocols

Protocol 1: General Purpose Reversed-Phase HPLC Method for Wax Ester Isomer Separation

This protocol is a starting point for developing a separation method for linoleyl palmitate isomers.

• Sample Preparation:

  • Dissolve the wax ester sample in a suitable solvent such as chloroform or a mixture of the initial mobile phase components to a concentration of approximately 1 mg/mL.

  • Filter the sample through a 0.45 µm PTFE syringe filter before injection.

• HPLC System and Conditions:

  • HPLC System: An HPLC system equipped with a gradient pump, autosampler, column oven, and an ELSD, CAD, or MS detector.

  • Column: C30 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase A: Acetonitrile

  • Mobile Phase B: Isopropanol

  • Gradient:

    • 0-5 min: 90% A, 10% B

    • 5-40 min: Linear gradient to 50% A, 50% B

    • 40-45 min: Hold at 50% A, 50% B

    • 45-50 min: Return to 90% A, 10% B

    • 50-60 min: Re-equilibration

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 10 µL

  • Detector (ELSD):

    • Nebulizer Temperature: 40°C

    • Evaporator Temperature: 60°C

    • Gas Flow: 1.5 L/min (Nitrogen)

Protocol 2: Silver-Ion HPLC for Separation of Unsaturated Isomers

This method is particularly useful for separating isomers based on the number and position of double bonds.

• Sample Preparation:

  • Prepare fatty acid methyl esters (FAMEs) from the wax ester sample if necessary, as FAMEs often provide better separation in Ag-HPLC.

  • Dissolve the FAME sample in hexane (B92381).

• HPLC System and Conditions:

  • HPLC System: As described in Protocol 1.

  • Column: Silver-ion column (e.g., ChromSpher 5 Lipids, 250 mm x 4.6 mm). It may be beneficial to use two columns in series.[5]

  • Mobile Phase: Isocratic elution with a mixture of hexane and acetonitrile (e.g., 99:1 v/v). The percentage of acetonitrile may need to be optimized.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 20°C[5]

  • Injection Volume: 20 µL

  • Detector: ELSD or MS.

Visualizations

Caption: Experimental workflow for HPLC analysis of linoleyl palmitate isomers.

Caption: Troubleshooting logic for common HPLC separation issues.

References

• 1. assets.fishersci.com [assets.fishersci.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. aocs.org [aocs.org]
• 5. Analysis of triglyceride isomers by silver-ion high-performance liquid chromatography. Effect of column temperature on retention times - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. portal.research.lu.se [portal.research.lu.se]
• 7. benchchem.com [benchchem.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. chromatographytoday.com [chromatographytoday.com]
• 13. hplc.eu [hplc.eu]

How to reduce byproducts in linoleyl palmitate synthesis

Technical Support Center: Linoleyl Palmitate Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing byproducts during the synthesis of linoleyl palmitate.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of byproducts in linoleyl palmitate synthesis?

The main byproducts in the enzymatic synthesis of linoleyl palmitate typically arise from side reactions and unreacted starting materials. The most common byproducts include residual linoleyl alcohol and palmitic acid. Side reactions can be influenced by the presence of water, which can lead to the hydrolysis of the ester product, and impurities in the starting materials. In chemical synthesis routes, higher temperatures can lead to degradation and oxidation of the unsaturated linoleyl alcohol.

Q2: How does the choice of catalyst influence byproduct formation?

The catalyst plays a crucial role in determining the purity of the final product. Enzymatic catalysts, such as lipases, are highly specific and operate under mild conditions, which significantly reduces the formation of degradation byproducts compared to traditional chemical catalysts. For instance, immobilized Candida antarctica lipase (B570770) B (Novozym 435) is frequently reported to exhibit high catalytic activity and selectivity, leading to higher yields and purity.

Q3: What is the effect of the molar ratio of reactants on the synthesis?

The molar ratio of linoleyl alcohol to palmitic acid is a critical parameter. An equimolar ratio (1:1) is the stoichiometric ideal; however, a slight excess of one reactant is sometimes used to drive the reaction to completion. A significant excess of either reactant can complicate downstream purification, as the unreacted material will be a major impurity.

Q4: Can the reaction solvent impact the formation of byproducts?

Yes, the choice of solvent can affect reaction efficiency and byproduct formation. While solvent-free systems are often preferred for being environmentally friendly and leading to higher volumetric productivity, certain non-polar organic solvents like hexane (B92381) or heptane (B126788) can facilitate the dissolution of non-polar substrates and reduce mass transfer limitations. The solvent must be chosen carefully to ensure it does not interfere with enzyme activity or the stability of the reactants and products.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of Linoleyl Palmitate	1. Enzyme Deactivation: The lipase may have lost activity due to improper storage, pH, or temperature. 2. Sub-optimal Molar Ratio: The ratio of linoleyl alcohol to palmitic acid may not be ideal. 3. Water Inhibition: Excess water in the reaction medium can shift the equilibrium towards hydrolysis.	1. Verify the activity of the enzyme and use a fresh batch if necessary. Ensure optimal temperature and pH are maintained. 2. Optimize the molar ratio of the substrates. A typical starting point is a 1:1 or 1:1.2 ratio. 3. Add molecular sieves to the reaction medium to remove water as it is formed.
High Levels of Unreacted Starting Materials	1. Insufficient Reaction Time: The reaction may not have reached equilibrium or completion. 2. Poor Mass Transfer: Inadequate mixing may limit the interaction between the substrates and the enzyme. 3. Low Enzyme Concentration: The amount of lipase may be insufficient for the quantity of substrates.	1. Extend the reaction time and monitor the progress using techniques like thin-layer chromatography (TLC) or gas chromatography (GC). 2. Increase the agitation speed to improve mixing. 3. Increase the enzyme loading. See the table below for recommended concentrations.
Presence of Unexpected Byproducts	1. Impure Reactants: The starting linoleyl alcohol or palmitic acid may contain impurities that are also reacting. 2. Oxidation: The unsaturated linoleyl alcohol may be susceptible to oxidation if the reaction is exposed to air for prolonged periods at elevated temperatures.	1. Verify the purity of the starting materials using analytical techniques. Purify the reactants if necessary. 2. Consider running the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

Data Presentation: Optimization of Reaction Conditions

The following table summarizes the effect of various reaction parameters on the yield of linoleyl palmitate, as adapted from typical enzymatic synthesis studies.

Parameter	Condition A	Condition B	Condition C	Condition D
Enzyme	Novozym 435	Novozym 435	Novozym 435	Novozym 435
Temperature	50°C	60°C	70°C	60°C
Enzyme Conc. (% w/w)	5%	5%	5%	10%
Molar Ratio (Alcohol:Acid)	1:1	1:1	1:1	1:1
Reaction Time	24 hours	24 hours	24 hours	24 hours
Conversion Yield	85%	95%	92%	98%

Experimental Protocols

Protocol 1: Enzymatic Synthesis of Linoleyl Palmitate in a Solvent-Free System

This protocol describes a common method for the synthesis of linoleyl palmitate using an immobilized lipase.

Materials:

• Linoleyl alcohol (≥98% purity)

• Palmitic acid (≥99% purity)

• Immobilized Candida antarctica lipase B (Novozym 435)

• Molecular sieves (3 Å)

• Hexane (for purification)

• Silica (B1680970) gel for column chromatography

Procedure:

• Combine equimolar amounts of linoleyl alcohol and palmitic acid in a round-bottom flask.

• Add Novozym 435 to the mixture at a concentration of 10% (w/w) of the total substrate mass.

• Add activated molecular sieves at 10% (w/w) to adsorb the water produced during the reaction.

• Place the flask in a temperature-controlled shaker set to 60°C and 200 rpm.

• Allow the reaction to proceed for 24 hours.

• After the reaction, dilute the mixture with hexane to precipitate the enzyme.

• Filter the mixture to recover the immobilized enzyme for potential reuse.

• The filtrate, containing linoleyl palmitate and any unreacted substrates, can be purified by column chromatography on silica gel, eluting with a hexane:ethyl acetate (B1210297) gradient.

• Analyze the final product purity using Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).

Visualizations

Caption: Workflow for the enzymatic synthesis of linoleyl palmitate with byproduct control.

Caption: Troubleshooting logic for low yield in linoleyl palmitate synthesis.

Methods for increasing the stability of linoleyl palmitate against oxidation

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guidance and answers to frequently asked questions regarding the methods to increase the stability of linoleyl palmitate against oxidation.

Troubleshooting Guides & FAQs

This section addresses common issues encountered during the handling, formulation, and storage of linoleyl palmitate.

Q1: My preparation of linoleyl palmitate is showing signs of degradation (e.g., off-odors, increased viscosity). What could be the cause and how can I prevent this?

A: These signs are characteristic of lipid oxidation. Linoleyl palmitate, containing an unsaturated linoleyl chain, is susceptible to oxidation when exposed to certain environmental factors. The primary causes include:

• Exposure to Oxygen: Molecular oxygen is a key reactant in the oxidation process.

• Presence of Light: UV and visible light can act as catalysts, accelerating the rate of oxidation.

• Elevated Temperatures: Heat increases the rate of chemical reactions, including oxidation.

• Contamination with Metal Ions: Metal ions, such as iron and copper, can initiate the formation of free radicals, which drive oxidation.

To prevent degradation, it is crucial to control these factors. Store linoleyl palmitate in a cool, dark place, preferably under an inert atmosphere (e.g., nitrogen or argon). Use amber glass vials or other light-blocking containers to minimize light exposure.

Q2: I am observing a rapid increase in the peroxide value of my linoleyl palmitate sample. What does this indicate and what are my options to mitigate this?

A: A rapid increase in the peroxide value (PV) indicates the formation of primary oxidation products, specifically hydroperoxides. This is the initial phase of lipid oxidation. To mitigate this, consider the following:

• Addition of Antioxidants: Incorporating antioxidants can inhibit the oxidation process. Antioxidants can be categorized as natural or synthetic.

• Storage Conditions: Ensure the sample is stored at low temperatures (e.g., 4-8°C) and protected from light and oxygen.[1][2][3][4]

Q3: Which type of antioxidant is most suitable for stabilizing linoleyl palmitate?

A: The choice of antioxidant depends on the specific application and formulation. Both natural and synthetic antioxidants have been shown to be effective.

• Natural Antioxidants: These include tocopherols (B72186) (Vitamin E), ascorbic acid derivatives (like ascorbyl palmitate), and various polyphenols such as sesamol (B190485) and caffeic acid.[5] Ascorbyl palmitate is particularly effective in inhibiting the oxidation of oils rich in polyunsaturated fatty acids.[6][7]

• Synthetic Antioxidants: Commonly used synthetic antioxidants include butylated hydroxyanisole (BHA), butylated hydroxytoluene (BHT), and tertiary butylhydroquinone (TBHQ).[8][9]

It is often beneficial to use a combination of antioxidants, as they can have synergistic effects. For instance, a blend of β-carotene, sesamol, and caffeic acid has demonstrated a significant improvement in the oxidative stability of unsaturated fatty acid-rich oils.[5]

Q4: I have added an antioxidant to my linoleyl palmitate formulation, but I am still observing signs of oxidation. What could be the issue?

A: Several factors could be at play:

• Inadequate Concentration: The concentration of the antioxidant may be too low to be effective. It is important to optimize the concentration for your specific system.

• Antioxidant Degradation: The antioxidant itself may have degraded due to improper storage or handling.

• Pro-oxidant Effects: In some cases, and at certain concentrations, some compounds can act as pro-oxidants. For example, ascorbyl palmitate has shown pro-oxidative effects in the absence of α-tocopherol under certain conditions.[7]

• Severe Oxidation Conditions: If the storage conditions are particularly harsh (e.g., high temperature, direct sunlight), even the presence of an antioxidant may not be sufficient to prevent oxidation completely.

Q5: How can I accurately measure the oxidative stability of my linoleyl palmitate samples?

A: Several analytical methods can be used to assess oxidative stability:

• Peroxide Value (PV): Measures the concentration of primary oxidation products (hydroperoxides).[10][11]

• p-Anisidine (B42471) Value (p-AV): Quantifies the secondary oxidation products, such as aldehydes.[11][12]

• TOTOX Value: The total oxidation value is calculated from the PV and p-AV, providing an overall picture of lipid oxidation.

• Thiobarbituric Acid Reactive Substances (TBARS) Assay: A common method for determining secondary oxidation products, particularly malondialdehyde.[11]

• Rancimat Method: An accelerated oxidation test that measures the induction period, which is an indicator of the oil's resistance to oxidation.[13]

• Gas Chromatography-Mass Spectrometry (GC-MS): Can be used to identify and quantify specific volatile oxidation products.[11]

Data Presentation

The following tables summarize quantitative data on the effectiveness of various methods for increasing the stability of oils rich in unsaturated fatty acids, which is analogous to linoleyl palmitate.

Table 1: Effect of Natural Antioxidant Combination on Oxidative Stability of Blended Oil

Treatment	Oxidation Stability Index (h)	Fold Increase vs. Control
Control	-	-
β-carotene (0.05 g/kg) + Sesamol (0.25 g/kg) + Caffeic Acid (0.25 g/kg)	-	2.17

Data adapted from a study on blended oils rich in unsaturated fatty acids, demonstrating a significant increase in oxidative stability with the addition of a natural antioxidant blend.[5]

Table 2: Effect of Ascorbyl Palmitate (AP) on Peroxide Value (PV) and Malonaldehyde (MAD) Content of Cottonseed Oil (CO) and Olive Oil (OO) during Accelerated Storage (60°C)

Oil Sample	Treatment	Initial PV (meq O₂/kg)	Final PV (meq O₂/kg)	Initial MAD (mg/kg)	Final MAD (mg/kg)
CO	No AP	1.12	24.87	0.21	3.45
CO	400 ppm AP	1.12	15.65	0.21	2.11
OO	No AP	4.32	32.11	0.45	4.88
OO	400 ppm AP	4.32	21.43	0.45	3.21

This table illustrates that the addition of 400 ppm of ascorbyl palmitate significantly reduced the formation of primary (PV) and secondary (MAD) oxidation products in both cottonseed and olive oils during accelerated storage.[7]

Experimental Protocols

Below are detailed methodologies for key experiments used to assess the oxidative stability of linoleyl palmitate.

Protocol 1: Determination of Peroxide Value (PV)

This method determines the concentration of hydroperoxides, the primary products of lipid oxidation.

Materials:

• Linoleyl palmitate sample

• Acetic acid-chloroform solution (3:2, v/v)

• Saturated potassium iodide (KI) solution

• Distilled water

• 0.1 N Sodium thiosulfate (B1220275) (Na₂S₂O₃) solution

• 1% Starch indicator solution

Procedure:

• Weigh approximately 5 g of the linoleyl palmitate sample into a 250 mL Erlenmeyer flask.

• Add 30 mL of the acetic acid-chloroform solution and swirl to dissolve the sample.

• Add 0.5 mL of saturated KI solution, swirl, and let it stand in the dark for exactly 1 minute.

• Add 30 mL of distilled water and shake vigorously.

• Titrate the liberated iodine with the 0.1 N Na₂S₂O₃ solution, shaking continuously, until the yellow color almost disappears.

• Add 0.5 mL of the starch indicator solution. The solution will turn blue.

• Continue the titration with vigorous shaking until the blue color disappears completely.

• Perform a blank determination under the same conditions.

Calculation: Peroxide Value (meq O₂/kg) = ((S - B) * N * 1000) / W Where:

• S = volume of Na₂S₂O₃ solution used for the sample (mL)

• B = volume of Na₂S₂O₃ solution used for the blank (mL)

• N = normality of the Na₂S₂O₃ solution

• W = weight of the sample (g)

Protocol 2: Determination of p-Anisidine Value (p-AV)

This method measures the content of aldehydes, which are secondary oxidation products.

Materials:

• Linoleyl palmitate sample

• Isooctane (B107328)

• p-Anisidine solution (0.25% in glacial acetic acid)

• Spectrophotometer

Procedure:

• Weigh an appropriate amount of the linoleyl palmitate sample and dissolve it in isooctane to a known volume (e.g., 25 mL).

• Measure the absorbance of this solution at 350 nm against a blank of isooctane. This is absorbance A₁.

• Pipette 5 mL of the sample solution into a test tube.

• Pipette 5 mL of isooctane into another test tube (this will be the blank).

• Add 1 mL of the p-anisidine solution to both test tubes, mix, and keep them in the dark for 10 minutes.

• Measure the absorbance of the sample solution at 350 nm against the blank solution. This is absorbance A₂.

Calculation: p-Anisidine Value = (25 * (1.2 * A₂ - A₁)) / W Where:

• A₁ = absorbance of the fat solution before reaction with p-anisidine

• A₂ = absorbance of the fat solution after reaction with p-anisidine

• W = weight of the sample (g)

Visualizations

The following diagrams illustrate key concepts and workflows related to the oxidation of linoleyl palmitate.

Caption: Autoxidation pathway of linoleyl palmitate.

Caption: Workflow for evaluating oxidative stability.

Caption: Factors influencing oxidation and mitigation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. scielo.br [scielo.br]
• 4. researchgate.net [researchgate.net]
• 5. Natural antioxidants enhance the oxidation stability of blended oils enriched in unsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Effect of ascorbyl palmitate on oxidative stability of chemically interesterified cottonseed and olive oils - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 12. dadun.unav.edu [dadun.unav.edu]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Linoleyl Palmitate Stability and Degradation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with linoleyl palmitate. The information focuses on addressing common issues encountered during experimental studies of its temperature-dependent degradation.

Frequently Asked Questions (FAQs)

Q1: What are the primary pathways for the temperature-dependent degradation of linoleyl palmitate?

A1: Linoleyl palmitate, an ester of a polyunsaturated fatty alcohol (linoleyl alcohol) and a saturated fatty acid (palmitic acid), primarily degrades through two temperature-sensitive pathways:

• Hydrolytic Cleavage: At elevated temperatures, particularly in the presence of moisture or catalysts (acidic or basic conditions), the ester bond can hydrolyze. This reaction cleaves the molecule into its constituent parts: linoleyl alcohol and palmitic acid.

• Oxidative Degradation: The linoleyl moiety contains two double bonds, making it susceptible to oxidation. Higher temperatures accelerate oxidation, leading to the formation of hydroperoxides, aldehydes, and other secondary oxidation products. This process can occur even at low temperatures with prolonged exposure to air (oxygen).

Q2: My stored linoleyl palmitate solution shows a change in pH and appearance. What could be the cause?

A2: A decrease in pH is a strong indicator of hydrolytic degradation, which releases free palmitic acid. Changes in appearance, such as discoloration or increased viscosity, can be due to the formation of polymers and other byproducts from advanced oxidation.

Q3: Which analytical techniques are best suited for monitoring the degradation of linoleyl palmitate?

A3: High-Performance Liquid Chromatography (HPLC) with a suitable detector (e.g., UV, ELSD, or MS) is a common and effective method for quantifying the remaining intact linoleyl palmitate and detecting its degradation products. Gas Chromatography-Mass Spectrometry (GC-MS) can also be used, particularly for analyzing the volatile byproducts of oxidation after derivatization of the non-volatile components.

Q4: Are there any special handling and storage recommendations to minimize degradation?

A4: To minimize degradation, linoleyl palmitate should be stored at low temperatures (freezer storage is recommended) under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.[1] It should also be protected from light and moisture. Use of antioxidants in formulations containing linoleyl palmitate may also be considered.

Troubleshooting Guide

This guide addresses specific issues that may arise during the experimental analysis of linoleyl palmitate degradation.

Observed Problem	Potential Cause	Recommended Action
Variable results between replicate samples.	Inconsistent sample heating; uneven exposure to oxygen; contamination.	Ensure uniform temperature control across all samples. Use sealed vials with an inert headspace. Verify the purity of the starting material.
Unexpected peaks in HPLC chromatogram.	Formation of degradation products (e.g., free fatty acids, aldehydes, hydroperoxides).	Use a mass spectrometer (LC-MS) to identify the unknown peaks. Run standards of potential degradation products (palmitic acid, linoleyl alcohol) for comparison.
Rapid degradation observed even at low temperatures.	Presence of pro-oxidants (e.g., metal ions); exposure to UV light; high initial peroxide value of the material.	Use high-purity solvents and glassware. Protect samples from light.[2] Test the starting material for peroxide value to ensure quality.
No degradation detected at high temperatures.	Analytical method not sensitive enough; incorrect column or mobile phase in HPLC.	Validate the analytical method with forced degradation samples (e.g., by treating with acid/base or a pro-oxidant). Optimize HPLC conditions (e.g., gradient, column chemistry) to ensure separation of the parent compound from potential degradation products.[3]

Experimental Protocols

Protocol: Accelerated Stability Study of Linoleyl Palmitate

This protocol outlines a general method for assessing the temperature-dependent degradation of linoleyl palmitate.

• Preparation of Samples:

  • Accurately weigh linoleyl palmitate into amber glass vials.

  • If studying in a solution, dissolve in a suitable solvent (e.g., ethanol (B145695) or a lipid-based formulation) to a known concentration.

  • Blanket the headspace of each vial with an inert gas (e.g., nitrogen) and seal tightly.

• Incubation:

  • Place sets of vials into temperature-controlled stability chambers or ovens at various temperatures (e.g., 4°C, 25°C, 40°C, and 60°C).

  • Include a set of control samples stored at -20°C, where degradation is assumed to be minimal.

• Time Points:

  • At specified time intervals (e.g., 0, 1, 2, 4, 8, and 12 weeks), remove one vial from each temperature condition for analysis.

• Sample Analysis (HPLC Method):

  • Dilute the sample to an appropriate concentration for HPLC analysis.

  • Inject the sample into an HPLC system equipped with a C18 column.

  • Use a mobile phase gradient (e.g., acetonitrile (B52724) and water) to separate linoleyl palmitate from its degradation products.

  • Quantify the peak area of the intact linoleyl palmitate and any major degradation products.

• Data Analysis:

  • Calculate the percentage of remaining linoleyl palmitate at each time point relative to the initial concentration (time zero).

  • Plot the percentage of remaining linoleyl palmitate versus time for each temperature.

Data Presentation

Table 1: Percentage of Linoleyl Palmitate Remaining Over Time at Various Temperatures

Time (Weeks)	-20°C (Control)	4°C	25°C	40°C	60°C
0	100%	100%	100%	100%	100%
1	99.9%	99.8%	98.5%	95.2%	85.1%
2	99.9%	99.6%	97.1%	90.8%	72.3%
4	99.8%	99.2%	94.5%	82.1%	51.7%
8	99.8%	98.5%	89.2%	67.5%	28.9%
12	99.7%	97.8%	84.3%	55.4%	15.6%

Note: Data are hypothetical and for illustrative purposes.

Visualizations

Caption: Primary degradation pathways for linoleyl palmitate.

Caption: General workflow for a temperature-dependent stability study.

Caption: Troubleshooting decision tree for unexpected analytical results.

References

• 1. larodan.com [larodan.com]
• 2. Model lipophilic formulations of retinyl palmitate: influence of conservative agents on light-induced degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CN108445098B - Analysis method for detecting impurities in vitamin A palmitate - Google Patents [patents.google.com]

Technical Support Center: Solvent Selection for Efficient Linoleyl Palmitate Extraction

This guide provides researchers, scientists, and drug development professionals with comprehensive information, frequently asked questions, and troubleshooting advice for the efficient extraction of linoleyl palmitate.

Frequently Asked Questions (FAQs)

Q1: What is linoleyl palmitate and what are its key chemical properties?

Linoleyl palmitate is a wax ester, which is an ester of a fatty acid (palmitic acid) and a fatty alcohol (linoleyl alcohol).[1] As a wax ester, it is a largely nonpolar lipid.[2] The properties of wax esters, such as melting point and stability, are determined by the chain length and degree of unsaturation of their constituent acid and alcohol moieties.[3][4] Linoleyl palmitate, with its unsaturated linoleyl group, is a liquid at room temperature.[1]

Q2: What are the most critical factors to consider when selecting a solvent for linoleyl palmitate extraction?

The most critical factor is the selection of an appropriate solvent or solvent system. Key considerations include:

• Polarity Match: Since linoleyl palmitate is a neutral, nonpolar lipid, nonpolar organic solvents are generally most effective for its solubilization.

• Sample Matrix: The complexity of the biological source material (e.g., plant seeds, microbial cells, animal tissues) dictates the need for solvent systems that can disrupt cellular structures and lipid-protein interactions.

• Extraction Method: The chosen technique (e.g., Soxhlet, maceration, supercritical fluid extraction) influences the optimal solvent and conditions like temperature and pressure.

• Selectivity: The solvent should ideally maximize the extraction of wax esters while minimizing the co-extraction of undesirable compounds like pigments or more polar lipids.

• Downstream Applications: The solvent must be compatible with subsequent analysis or purification steps and should be easily removable, typically by evaporation.

Q3: What are the most common and effective solvents for extracting wax esters like linoleyl palmitate?

Traditionally, solvent mixtures like chloroform/methanol (used in the Folch and Bligh & Dyer methods) have been widely used due to their high extraction yields for a broad range of lipids from various samples. Another common choice for nonpolar lipids is n-hexane, often used in combination with a more polar solvent like isopropanol (B130326) (e.g., 3:2 v/v) to serve as a less toxic alternative to chloroform-based systems. For extracting esters, ethyl acetate (B1210297) has also demonstrated high efficiency.

Q4: How do "green" or bio-based solvents compare to traditional solvents for lipid extraction?

"Green" solvents are gaining popularity due to their lower toxicity, reduced environmental impact, and derivation from renewable resources.

• Supercritical CO₂ (SC-CO₂): This is a highly effective "green solvent" for lipid extraction. Its properties can be tuned by altering pressure and temperature, allowing for selective extractions. Adding a co-solvent like ethanol (B145695) can further increase the extraction yield.

• 2-Methyltetrahydrofuran (MeTHF): Derived from crop byproducts, MeTHF has shown to be a good solvent for triglycerides and other lipids, making it a promising substitute for hexane.

• Ethyl Acetate: This bio-based solvent has been shown to be highly effective for lipid extraction, sometimes outperforming traditional solvents like n-hexane for specific esters.

• Terpenes (d-Limonene, p-Cymene): These plant-derived solvents are also effective for extracting nonpolar lipids.

Q5: My extract contains high levels of triglycerides (TAGs) along with linoleyl palmitate. How can I improve the purity of my wax ester fraction?

Co-extraction of TAGs is a common challenge as they have similar polarity to wax esters. Separating them is a crucial purification step.

• Solvent Selection: While difficult to achieve perfect selectivity, theoretical models like COSMO-RS can help predict the solubility of different lipid classes in various solvents to find a more selective option. For example, MeTHF is predicted to be less effective at extracting certain waxes compared to TAGs, which could be exploited.

• Chromatography: Solid-phase extraction (SPE) is a simple and effective method to separate different lipid classes. By using a silica-based cartridge, different solvent polarities can be used to first elute the nonpolar wax esters and then the slightly more polar TAGs.

• Crystallization: If the melting points of the target wax esters and contaminating TAGs are sufficiently different, fractional crystallization at low temperatures can be used for separation.

Troubleshooting Guide

This section addresses common problems encountered during linoleyl palmitate extraction.

Issue 1: Low or No Extraction Yield

A low yield of linoleyl palmitate can be attributed to several factors. Use the following logic to diagnose the issue.

References

• 1. larodan.com [larodan.com]
• 2. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The production of wax esters in transgenic plants: towards a sustainable source of bio-lubricants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chemical and physical analyses of wax ester properties - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Linoleyl Palmitate and Cetyl Palmitate as Emollients

For Researchers, Scientists, and Drug Development Professionals

In the development of topical formulations, the selection of an emollient is a critical determinant of a product's efficacy, sensory profile, and ultimately, its therapeutic success. This guide provides a detailed comparative analysis of two commonly used emollients: linoleyl palmitate and cetyl palmitate. By examining their effects on skin barrier function, hydration, and sensory characteristics, supported by experimental data and detailed methodologies, this document aims to equip researchers and formulation scientists with the necessary information to make informed decisions.

Executive Summary

Linoleyl palmitate and cetyl palmitate are both esters that function as emollients, but their distinct chemical structures impart different properties to a formulation. Cetyl palmitate, a saturated wax ester, is known for its occlusive properties, forming a protective barrier on the skin to reduce moisture loss.[1][2] In contrast, linoleyl palmitate, an unsaturated wax ester, is anticipated to offer barrier-reinforcing benefits through the metabolic actions of its linoleic acid component, which is a crucial element of the epidermal water barrier.[3][4]

This guide will delve into a side-by-side comparison of these two emollients, presenting available quantitative and qualitative data on their performance in key areas of skin science.

Physicochemical Properties

A fundamental understanding of the physicochemical properties of linoleyl palmitate and cetyl palmitate is essential for predicting their behavior in formulations and on the skin.

Property	Linoleyl Palmitate	Cetyl Palmitate
Chemical Formula	C34H64O2[5]	C32H64O2
Molecular Weight	504.87 g/mol	480.87 g/mol
Physical Form	Not explicitly found, but likely a liquid or soft wax at room temperature due to the unsaturated linoleyl group.	White, waxy solid
Melting Point	Not explicitly found, but expected to be lower than cetyl palmitate.	43-48°C (109-118°F)
Key Structural Feature	Contains an unsaturated linoleyl (C18:2) alcohol component.	Saturated cetyl (C16:0) alcohol and palmitoyl (B13399708) (C16:0) acid components.

Performance Characteristics

The performance of an emollient is evaluated based on its ability to improve skin hydration, reduce transepidermal water loss (TEWL), and provide a desirable sensory experience.

Skin Hydration (Corneometry)

Corneometry is a widely used, non-invasive method to measure the hydration level of the stratum corneum. An increase in corneometer units (a.u.) indicates improved skin hydration.

For cetyl palmitate, it is described as contributing to skin hydration by forming a protective barrier that reduces moisture loss. Formulations containing cetyl palmitate are noted to increase skin hydration.

Table 2: Comparative Skin Hydration Potential

Emollient	Expected Impact on Skin Hydration	Supporting Evidence
Linoleyl Palmitate	Positive (Inferred)	Linoleic acid component is integral to ceramide synthesis, which is crucial for the skin's water barrier.
Cetyl Palmitate	Positive	Forms a protective, occlusive film on the skin, preventing water evaporation.

Transepidermal Water Loss (TEWL)

TEWL is a measure of the water that passively evaporates through the skin. A lower TEWL value indicates a more intact and effective skin barrier.

The unsaturated nature of linoleyl palmitate, derived from linoleic acid, suggests a mechanism of action that goes beyond simple occlusion. Linoleic acid has been shown to play a direct role in maintaining the epidermal permeability barrier. Topical application of linoleic acid can reduce TEWL in essential fatty acid deficient skin.

Cetyl palmitate, as a waxy ester, is expected to reduce TEWL by forming an occlusive layer on the skin's surface. This barrier helps to trap moisture within the stratum corneum.

Table 3: Comparative TEWL Reduction Potential

Emollient	Expected Impact on TEWL	Mechanism of Action
Linoleyl Palmitate	Reduction (Inferred)	The linoleic acid component is metabolized and incorporated into the skin's lipid barrier, enhancing its function.
Cetyl Palmitate	Reduction	Forms a physical, occlusive barrier on the skin surface, slowing down water evaporation.

Spreadability

The spreadability of an emollient affects the sensory experience of a product and the uniformity of its application. It is influenced by factors such as viscosity and molecular weight.

Linoleyl palmitate, with its unsaturated linoleyl group, is likely to have a lower viscosity and therefore higher spreadability compared to its saturated counterpart.

Cetyl palmitate is a waxy solid at room temperature, which generally correlates with lower spreadability. However, in formulations, it contributes to a smooth and silky feel.

Table 4: Comparative Spreadability Characteristics

Emollient	Expected Spreadability	Influencing Factors
Linoleyl Palmitate	Higher (Inferred)	Lower viscosity due to the unsaturated linoleyl group.
Cetyl Palmitate	Lower	Waxy, solid nature at room temperature.

Sensory Profile

The sensory characteristics of an emollient are crucial for consumer acceptance. These are typically evaluated by a trained sensory panel.

Table 5: Comparative Sensory Profile

Sensory Attribute	Linoleyl Palmitate (Inferred)	Cetyl Palmitate
Greasiness	Lighter, less greasy feel	Can impart a richer, more substantive feel
Occlusivity	Less occlusive	More occlusive, waxy feel
Absorbency	Faster absorption	Slower absorption, forms a surface film
After-feel	Lighter, potentially dry after-feel	Smoother, more lubricated after-feel

Experimental Protocols

To provide a framework for direct comparative studies, the following are detailed methodologies for key experiments.

In-Vivo Skin Hydration and Transepidermal Water Loss (TEWL) Measurement

Objective: To quantitatively compare the effect of linoleyl palmitate and cetyl palmitate on skin hydration and TEWL.

Methodology:

• Panelists: A panel of at least 20 healthy volunteers with normal to dry skin.

• Test Areas: Two designated areas on the volar forearm of each panelist.

• Test Formulations: Simple oil-in-water emulsions containing 5% linoleyl palmitate and 5% cetyl palmitate, respectively. A control formulation without the test emollients will also be used.

• Instrumentation: Corneometer® for skin hydration and Tewameter® for TEWL measurements.

• Procedure:

  • Acclimatize subjects in a controlled environment (20-22°C, 40-60% relative humidity) for at least 30 minutes.

  • Measure baseline skin hydration and TEWL on the designated test areas.

  • Apply a standardized amount (e.g., 2 mg/cm²) of each test formulation to the assigned areas.

  • Repeat measurements at specified time intervals (e.g., 1, 2, 4, and 8 hours) after application.

• Data Analysis: Calculate the change in skin hydration and TEWL from baseline for each formulation and compare the results using appropriate statistical methods.

Spreadability Measurement (Parallel-Plate Method)

Objective: To quantitatively compare the spreadability of linoleyl palmitate and cetyl palmitate.

Methodology:

• Apparatus: Two flat, smooth glass plates and a standardized weight.

• Procedure:

  • Place a standardized amount of the test emollient at the center of the bottom glass plate.

  • Carefully place the top glass plate over the sample.

  • Place a standardized weight on the top plate for a specific duration (e.g., 1 minute).

  • Measure the diameter of the spread sample.

• Data Analysis: Calculate the spread area (mm²). A larger spread area indicates greater spreadability.

Sensory Panel Evaluation

Objective: To compare the sensory attributes of linoleyl palmitate and cetyl palmitate.

Methodology:

• Panelists: A trained sensory panel of 10-15 individuals.

• Procedure:

  • Apply a standardized amount of each emollient to a designated area on the panelists' forearms.

  • Instruct panelists to evaluate predefined sensory attributes (e.g., spreadability, absorbency, greasiness, tackiness, after-feel) at specific time points (e.g., immediately after application and after 5 minutes).

  • Panelists rate each attribute on a numerical scale.

• Data Analysis: Analyze the data statistically to identify significant differences in the sensory profiles of the two emollients. The results can be visualized using a spider plot.

Mechanism of Action & Signaling Pathways

The emollient effects of cetyl palmitate are primarily mechanical, based on its ability to form an occlusive film. In contrast, linoleyl palmitate's mechanism is likely to be more complex, involving the biochemical pathways of its linoleic acid component.

Linoleic acid is a precursor for the synthesis of acylceramides, which are crucial for the formation of the lamellar lipid structures in the stratum corneum that regulate the skin's permeability barrier. Furthermore, linoleic acid and its metabolites can act as signaling molecules by activating peroxisome proliferator-activated receptors (PPARs), which are involved in regulating keratinocyte differentiation and lipid metabolism.

Figure 1: Proposed mechanisms of action for linoleyl palmitate and cetyl palmitate.

References

• 1. specialchem.com [specialchem.com]
• 2. sincereskincare.com [sincereskincare.com]
• 3. The Role of Linoleic Acid in Skin and Hair Health: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The permeability barrier in essential fatty acid deficiency: evidence for a direct role for linoleic acid in barrier function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. larodan.com [larodan.com]

A Comparative Guide to Quantifying Linoleyl Palmitate: HPLC-UV vs. Alternative Methods

For researchers, scientists, and drug development professionals, the accurate quantification of lipid compounds such as linoleyl palmitate is critical for product development, quality control, and various research applications. This guide provides an objective comparison of High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) against other common analytical techniques for the validation of linoleyl palmitate concentration, supported by experimental data and detailed methodologies.

High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection stands as a widely accessible and robust method for the quantification of lipid esters. However, alternative techniques such as Gas Chromatography with Flame Ionization Detection (GC-FID) and Liquid Chromatography-Mass Spectrometry (LC-MS) offer distinct advantages in terms of sensitivity, selectivity, and the level of structural information they can provide. The selection of the most appropriate method hinges on the specific requirements of the analysis, including the sample matrix, the required level of sensitivity, and the desired throughput.

Performance Comparison of Analytical Methods

The choice of an analytical technique for the quantification of linoleyl palmitate should be based on a thorough evaluation of its performance characteristics. The following tables summarize the typical validation parameters for HPLC-UV, GC-FID, and LC-MS based on the analysis of long-chain wax esters and related lipid molecules.

Parameter	HPLC-UV	GC-FID	LC-MS/MS
Principle	Separation based on polarity, detection by UV absorbance.	Separation based on volatility, detection by flame ionization.	Separation based on polarity, detection by mass-to-charge ratio.
Analytes	A broad range of wax esters, including high molecular weight and thermally labile compounds.	Volatile and thermally stable wax esters. High-temperature methods can analyze intact wax esters up to ~C54.	A comprehensive range of lipids, offering high specificity.
Sample Preparation	Minimal; dissolution in a suitable organic solvent.	Often requires derivatization to fatty acid methyl esters (FAMEs) to increase volatility.	Can vary from simple dilution to more complex extraction procedures depending on the sample matrix.
Selectivity	Moderate; depends on chromatographic separation.	Good; based on retention time.	High to Very High; based on mass-to-charge ratio and fragmentation patterns.
Sensitivity	Good, with typical Limits of Detection (LOD) in the µg/mL range.	High, with LODs often in the low µg/mL to ng/mL range.	Very High, with LODs in the ng/mL to pg/mL range.
Limitations	Requires a UV chromophore for detection.	Potential for thermal degradation of unsaturated or very high molecular weight compounds.	Higher equipment cost and complexity; potential for matrix effects and ion suppression.

Table 1: Qualitative Comparison of Analytical Methods for Linoleyl Palmitate Quantification.

Validation Parameter	HPLC-UV (Representative Values)	GC-FID (Representative Values)	LC-MS/MS (Representative Values)
Linearity (r²)	> 0.999[1]	> 0.996[2]	> 0.99[3]
Precision (RSD%)	< 3%[1]	< 6%[2]	< 15%
Accuracy (Recovery %)	90-103%[4][5]	94.6-101.6%[2]	Typically within 85-115%
Limit of Detection (LOD)	~0.015 - 2.3 µg/mL[1][5]	~5-8 µg/mL[2]	~0.01 - 1800 ng/mL[3]
Limit of Quantification (LOQ)	~0.05 - 7.0 µg/mL[1][5]	~15-20 µg/mL[2]	~0.03 - 5900 ng/mL[3]

Table 2: Quantitative Comparison of Validation Parameters. (Note: Values are representative and can vary depending on the specific instrumentation, method, and sample matrix).

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of analytical results. Below are representative protocols for the analysis of linoleyl palmitate and similar wax esters using HPLC-UV, GC-FID, and LC-MS.

HPLC-UV Method for Linoleyl Palmitate

This protocol is based on established methods for similar long-chain esters.

• Instrumentation: HPLC system with a UV detector.

• Column: Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with acetonitrile (B52724) or a gradient of methanol (B129727) and isopropanol (B130326).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30-40°C.

• Detection Wavelength: 205-215 nm.

• Injection Volume: 20 µL.

• Sample Preparation: Dissolve the sample in the mobile phase or a suitable organic solvent like hexane (B92381) or isopropanol to a known concentration.

• Quantification: External standard calibration curve of linoleyl palmitate.

GC-FID Method for Fatty Acid Analysis (as FAMEs)

This method involves the derivatization of linoleyl palmitate to its constituent fatty acid methyl esters.

• Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID).

• Derivatization: Transesterification of the sample with a reagent such as 5% aqueous sulfuric acid in methanol to form fatty acid methyl esters (FAMEs).

• Column: A polar capillary column suitable for FAME analysis (e.g., DB-FATWAX UI).

• Injector Temperature: 250°C.

• Detector Temperature: 260°C.

• Oven Temperature Program: A temperature gradient is typically employed, for example, starting at 100°C and ramping up to 240°C.

• Carrier Gas: Helium or Hydrogen.

• Injection: 1 µL of the derivatized sample.

• Quantification: Internal or external standard calibration with certified FAME standards.

LC-MS/MS Method for Linoleyl Palmitate

This protocol provides high sensitivity and selectivity.

• Instrumentation: Liquid chromatography system coupled to a tandem mass spectrometer.

• Column: Reversed-phase C18 or C30 column.

• Mobile Phase: A gradient of acetonitrile and water, often with a modifier like formic acid or ammonium (B1175870) acetate.

• Flow Rate: 0.2-0.5 mL/min.

• Ionization Mode: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI), typically in positive mode.

• MS Detection: Multiple Reaction Monitoring (MRM) for targeted quantification.

• Sample Preparation: Protein precipitation for biological samples, followed by liquid-liquid extraction or solid-phase extraction.

• Quantification: Isotope dilution mass spectrometry using a stable isotope-labeled internal standard is the gold standard for accuracy.

Visualizing the Workflow and Decision-Making Process

To further clarify the experimental process and aid in the selection of an appropriate analytical method, the following diagrams are provided.

Fig 1. Generalized experimental workflows for the analysis of linoleyl palmitate.

Fig 2. Decision tree for selecting an analytical method for linoleyl palmitate.

References

• 1. periodicos.ufn.edu.br [periodicos.ufn.edu.br]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Rapid direct analysis of retinyl palmitate (vitamin A) in fortified vegetable oils by HPLC-FLD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Analysis of the Anti-inflammatory Properties of Linoleyl Palmitate and Linoleic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chronic inflammation is a key pathological feature in a myriad of diseases, making the identification and characterization of novel anti-inflammatory agents a critical area of research. Fatty acids and their derivatives are known to be significant modulators of inflammatory pathways. This guide provides a comparative analysis of the anti-inflammatory potential of linoleyl palmitate, a wax ester, and its constituent fatty acid, linoleic acid. Due to the limited direct research on linoleyl palmitate, this comparison is based on the well-documented pro-inflammatory effects of its other constituent, palmitic acid, and the complex, often anti-inflammatory, role of linoleic acid. A central hypothesis is that linoleyl palmitate is hydrolyzed in vivo to release both linoleic acid and palmitic acid, resulting in a net inflammatory effect that is a balance of the opposing actions of its components.

Metabolic Fate of Linoleyl Palmitate: A Foundational Hypothesis

Direct experimental data on the metabolism of linoleyl palmitate is scarce. However, extensive evidence on the in vivo fate of other fatty acid esters, such as fatty acid ethyl esters (FAEEs) and wax esters, provides a strong basis for a key hypothesis. It is well-documented that various lipases, including pancreatic lipase, bile salt-stimulated lipase, and hormone-sensitive lipase, are capable of hydrolyzing a wide range of esters.[1][2][3] These enzymes are present in the gastrointestinal tract and within various tissues and cells. For instance, FAEEs are rapidly hydrolyzed in the gut and circulation into their constituent fatty acids and ethanol (B145695).[4][5] Similarly, wax esters are known to be catabolized via hydrolysis by wax ester hydrolases and other lipases.[6]

Therefore, it is highly probable that linoleyl palmitate, upon introduction into a biological system, undergoes enzymatic hydrolysis, yielding one molecule of linoleic acid and one molecule of palmitic acid.

Figure 1: Hypothetical hydrolysis of linoleyl palmitate.

This metabolic breakdown is fundamental to understanding the potential biological activity of linoleyl palmitate, as its overall effect on inflammation would be a composite of the individual and potentially opposing actions of linoleic acid and palmitic acid.

Comparative Anti-inflammatory and Pro-inflammatory Effects

The following sections detail the known effects of linoleic acid and palmitic acid on inflammatory pathways. The data is primarily derived from in vitro studies on macrophage cell lines, which are key players in the inflammatory response.

Linoleic Acid: A Context-Dependent Modulator of Inflammation

Linoleic acid (LA), an omega-6 polyunsaturated fatty acid, has a complex and often debated role in inflammation. While historically considered potentially pro-inflammatory due to its metabolic conversion to arachidonic acid (a precursor for pro-inflammatory eicosanoids), a growing body of evidence suggests that linoleic acid itself can have anti-inflammatory properties, or at the very least, is not pro-inflammatory in many contexts.

The anti-inflammatory effects of linoleic acid are thought to be mediated through several mechanisms, including the production of anti-inflammatory oxylipins and the modulation of intracellular signaling cascades such as the NF-κB pathway. Some studies suggest that linoleic acid can inhibit the production of pro-inflammatory cytokines in response to inflammatory stimuli like lipopolysaccharide (LPS).

Palmitic Acid: A Potent Pro-inflammatory Saturated Fatty Acid

Palmitic acid (PA), a saturated fatty acid, is widely recognized for its pro-inflammatory effects. It can act as a ligand for Toll-like receptor 4 (TLR4), the same receptor that recognizes bacterial LPS.[5][7] This interaction initiates a downstream signaling cascade that leads to the activation of the transcription factor NF-κB, a master regulator of inflammatory gene expression.[8] Activation of this pathway results in the increased production and secretion of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1 beta (IL-1β).

Quantitative Data on Inflammatory Marker Modulation

The following tables summarize quantitative data from studies investigating the effects of linoleic acid and palmitic acid on the production of key inflammatory cytokines in macrophage cell lines. To facilitate comparison, data from studies using the RAW 264.7 murine macrophage cell line stimulated with LPS are prioritized where available.

Table 1: Effects of Linoleic Acid on Pro-inflammatory Cytokine Production in LPS-Stimulated RAW 264.7 Macrophages

Concentration of Linoleic Acid	Target Cytokine	% Inhibition (relative to LPS control)	Reference
200 µM	IL-6 mRNA	~72%	[1]
200 µM	TNF-α mRNA	No significant inhibition	[1]
Not specified	TNF-α	Not specified, but noted to be less effective than n-3 PUFAs	[9]

Table 2: Effects of Palmitic Acid on Pro-inflammatory Cytokine Production in RAW 264.7 Macrophages

Concentration of Palmitic Acid	Target Cytokine	Fold Induction/Concentration	Reference
400 µM	TNF-α mRNA	~2.3-fold increase	[10]
400 µM	TNF-α secretion	Significant increase	[10]
400 µM	IL-6 mRNA	Significant increase	[10]
500 µM	TNF-α secretion	pg/ml levels significantly above control	[11]
500 µM	IL-6 secretion	pg/ml levels significantly above control	[11]

Signaling Pathways

The differential effects of linoleic acid and palmitic acid on inflammation can be attributed to their distinct interactions with cellular signaling pathways.

Palmitic Acid-Induced Pro-inflammatory Signaling

Palmitic acid directly activates the TLR4 signaling pathway, leading to a robust inflammatory response.

Figure 2: Palmitic Acid Pro-inflammatory Pathway.

Hypothesized Modulatory Pathway of Linoleic Acid

The mechanism of linoleic acid's anti-inflammatory effects is less direct than the pro-inflammatory action of palmitic acid and may involve the inhibition of key nodes in pro-inflammatory signaling cascades, such as NF-κB activation.

Figure 3: Linoleic Acid Modulatory Pathway.

Experimental Protocols

The following is a generalized protocol for an in vitro macrophage inflammation assay, based on methodologies commonly cited in the referenced literature.

In Vitro Macrophage Inflammation Assay

1. Cell Culture and Seeding:

• The murine macrophage cell line RAW 264.7 is cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and antibiotics (penicillin/streptomycin).

• Cells are maintained in a humidified incubator at 37°C with 5% CO2.

• For experiments, cells are seeded into multi-well plates (e.g., 12- or 24-well plates) at a density of approximately 4 x 10^5 cells/mL and allowed to adhere overnight.

2. Fatty Acid and LPS Treatment:

• Fatty acids (Linoleic Acid or Palmitic Acid) are dissolved in a suitable vehicle (e.g., ethanol or DMSO) and then complexed with bovine serum albumin (BSA) in serum-free media to ensure solubility and cellular uptake.

• Cells are pre-treated with various concentrations of the fatty acid-BSA complex or BSA control for a specified period (e.g., 4 to 24 hours).

• Following pre-treatment, cells are stimulated with lipopolysaccharide (LPS) from E. coli (typically at a concentration of 100 ng/mL to 1 µg/mL) for a further incubation period (e.g., 12 to 24 hours).

3. Quantification of Inflammatory Markers:

• Enzyme-Linked Immunosorbent Assay (ELISA): Cell culture supernatants are collected and centrifuged to remove cellular debris. The concentrations of secreted cytokines (e.g., TNF-α, IL-6) are quantified using commercially available ELISA kits according to the manufacturer's instructions.

• Quantitative Real-Time PCR (qPCR): Total RNA is extracted from the cells, and cDNA is synthesized. The relative mRNA expression of inflammatory genes (e.g., Tnf, Il6) is determined by qPCR, with gene expression levels normalized to a housekeeping gene (e.g., Gapdh or Actb).

Figure 4: Experimental Workflow for Macrophage Assay.

Conclusion

While direct experimental evidence for the anti-inflammatory effects of linoleyl palmitate is currently lacking, a comparative analysis based on its constituent fatty acids provides a strong foundation for predicting its biological activity. The likely hydrolysis of linoleyl palmitate into linoleic acid and the pro-inflammatory palmitic acid suggests that its net effect on inflammation will be a complex interplay between these two molecules.

Given the potent pro-inflammatory activity of palmitic acid via the TLR4/NF-κB pathway, it is plausible that linoleyl palmitate may exhibit a net pro-inflammatory effect, or at best, a attenuated inflammatory response compared to palmitic acid alone, due to the potential modulatory effects of the released linoleic acid.

Further in vitro and in vivo studies are warranted to directly assess the inflammatory properties of linoleyl palmitate and to validate the hypothesis of its hydrolysis and the subsequent integrated effects of its constituent fatty acids. Such research will be crucial for determining its potential as a therapeutic agent or as a compound of interest in drug development programs targeting inflammatory diseases.

References

• 1. Olive Oil Extracts and Oleic Acid Attenuate the LPS-Induced Inflammatory Response in Murine RAW264.7 Macrophages but Induce the Release of Prostaglandin E2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. KEGG PATHWAY Database [genome.jp]
• 3. Conjugated linoleic acid decreases production of pro-inflammatory products in macrophages: evidence for a PPAR gamma-dependent mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Docosahexaenoic acid differentially affects TNFα and IL-6 expression in LPS-stimulated RAW 264.7 murine macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. The effect of palmitic acid on inflammatory response in macrophages: an overview of molecular mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. hub.hku.hk [hub.hku.hk]
• 10. Rutin Suppresses Palmitic Acids-triggered Inflammation in Macrophages and Blocks High Fat Diet-induced Obesity and Fatty Liver in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Comparing the effects of linoleyl palmitate and oleate on mitochondrial function

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the effects of the saturated fatty acid palmitate and the monounsaturated fatty acid oleate (B1233923) on mitochondrial function, supported by experimental data. The information is intended to assist researchers in understanding the distinct impacts of these fatty acids on cellular energy metabolism and signaling.

Quantitative Data Summary

The following tables summarize the quantitative effects of palmitate and oleate on key mitochondrial function parameters as reported in various studies.

Table 1: Effects on Mitochondrial Respiration and ATP Production

Parameter	Cell Type	Palmitate Effect	Oleate Effect	Reference
Oxygen Consumption Rate (OCR)	Chondrocytes	Lowered	Slightly recovered vs. palmitate	[1]
H4IIEC3 rat hepatocytes	Increased	No change vs. vehicle	[2]
Basal Respiration	Myoblasts (m.3243A>G)	No significant change	Increased vs. palmitate	[3]
Maximal Respiration	Myoblasts (m.3243A>G)	Reduced by ~17%	Higher than palmitate	[3]
Chondrocytes	Lowered	No significant change	[1][4]
ATP-Linked Respiration	Myoblasts (m.3243A>G)	Reduced by ~30%	Higher than palmitate	[3]
Spare Respiratory Capacity	Chondrocytes	Lowered	No significant change	[1][4]
Total Cellular ATP Levels	L6 myotubes	Dose-dependent reduction	Attenuated palmitate-induced decrease	[5][6]
Neuronal cells	-	Stimulated ATP production	[7]
Chondrocytes	Significant decrease	Not affected	[1]

Table 2: Effects on Mitochondrial Integrity and Oxidative Stress

Parameter	Cell Type	Palmitate Effect	Oleate Effect	Reference
Mitochondrial ROS (mtROS) Production	L6 skeletal muscle cells	Significant increase	No generation of mtROS	[5][6]
Neuronal cells	Increased superoxide (B77818) production	Decreased superoxide production	[7]
Mitochondrial DNA (mtDNA) Damage	L6 myotubes	Significant damage	No damage; prevented palmitate-induced damage	[5][6]
Mitochondrial Viability	L6 myotubes	Decreased	Attenuated palmitate-induced decrease	[5]
Mitochondrial Membrane Potential	C6 Astrocytic cells	Significantly decreased	Not specified	[8]

Table 3: Effects on Mitochondrial Biogenesis and Dynamics

Parameter	Cell Type	Palmitate Effect	Oleate Effect	Reference
PGC-1α Expression	L6 myotubes	Decreased	Increased	[5][6]
Neuronal cells	-	Increased levels	[7]
TFAM Expression	L6 myotubes	Significantly diminished	Increased	[5][6]
Mitofusin 2 (MFN2) (Fusion)	HepG2 cells	Decreased (8h)	Increased (24h)	[9][10][11]
Dynamin-related protein 1 (DRP1) (Fission)	HepG2 cells	Increased (24h)	Decreased (8h)	[9][10][11]
MFN2/DRP1 Ratio	HepG2 cells (500 µM)	Decreased by ~14%	Increased by 19%	[11]

Experimental Protocols

Detailed methodologies for key experiments cited in the literature are provided below.

1. Measurement of Oxygen Consumption Rate (OCR) using Seahorse XF Analyzer

• Cell Seeding: Cells are seeded in XF cell culture microplates at a predetermined density and allowed to adhere overnight in a CO2 incubator at 37°C.

• Fatty Acid Treatment: The following day, cells are treated with bovine serum albumin (BSA)-conjugated palmitate or oleate at specified concentrations for a designated time period (e.g., 12-24 hours).

• Assay Preparation: Prior to the assay, the cell culture medium is replaced with XF assay medium supplemented with substrates like glucose, pyruvate, and glutamine, and the plate is incubated in a non-CO2 incubator at 37°C for 1 hour.

• Mito Stress Test: The Seahorse XF Analyzer performs real-time measurements of OCR. A standard Mito Stress Test involves the sequential injection of:

  • Oligomycin: An ATP synthase inhibitor, which allows for the calculation of ATP-linked respiration.

  • FCCP (carbonyl cyanide-4-(trifluoromethoxy)phenylhydrazone): An uncoupling agent that disrupts the mitochondrial membrane potential and allows for the measurement of maximal respiration.

  • Rotenone/Antimycin A: Complex I and III inhibitors, respectively, which shut down mitochondrial respiration and allow for the determination of non-mitochondrial oxygen consumption.

• Data Analysis: Key parameters such as basal respiration, ATP-linked respiration, maximal respiration, and spare respiratory capacity are calculated from the OCR measurements.[3][4][12]

2. Quantification of Mitochondrial Reactive Oxygen Species (mtROS)

• Cell Treatment: Cells are cultured and treated with palmitate or oleate as described above.

• Fluorescent Probe Incubation: Cells are incubated with a mitochondria-targeted fluorescent probe, such as MitoSOX Red, which selectively detects superoxide in the mitochondria.

• Fluorescence Measurement: The fluorescence intensity is measured using a fluorescence microscope or a plate reader. An increase in fluorescence intensity indicates a higher level of mtROS.[5][13]

3. Western Blot Analysis for Protein Expression (e.g., PGC-1α, TFAM, MFN2, DRP1)

• Protein Extraction: Following fatty acid treatment, cells are lysed to extract total protein. Protein concentration is determined using a standard assay (e.g., BCA assay).

• SDS-PAGE and Transfer: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies specific for the proteins of interest (e.g., anti-PGC-1α, anti-TFAM).

• Detection: After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Quantification: Densitometry is used to quantify the protein band intensities, which are typically normalized to a loading control like β-actin or GAPDH.[5][9][10]

Visualizations: Signaling Pathways and Workflows

References

• 1. Frontiers | Oleate Prevents Palmitate-Induced Mitochondrial Dysfunction in Chondrocytes [frontiersin.org]
• 2. Palmitate-induced Activation of Mitochondrial Metabolism Promotes Oxidative Stress and Apoptosis in H4IIEC3 Rat Hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Different effects of oleate vs. palmitate on mitochondrial function, apoptosis, and insulin signaling in L6 skeletal muscle cells: role of oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Different effects of oleate vs. palmitate on mitochondrial function, apoptosis, and insulin signaling in L6 skeletal muscle cells: role of oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Oleate prevents palmitate-induced mitochondrial dysfunction, insulin resistance and inflammatory signaling in neuronal cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. Dose- and Time-Dependent Effects of Oleate on Mitochondrial Fusion/Fission Proteins and Cell Viability in HepG2 Cells: Comparison with Palmitate Effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Dose- and Time-Dependent Effects of Oleate on Mitochondrial Fusion/Fission Proteins and Cell Viability in HepG2 Cells: Comparison with Palmitate Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

In Vitro Cytotoxicity of Linoleyl Palmitate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in vitro cytotoxicity of linoleyl palmitate, a wax ester composed of linoleic acid and palmitic acid. As direct cytotoxic data for linoleyl palmitate is limited in publicly available literature, this guide leverages data on its constituent fatty acids—linoleic acid and palmitic acid—and structurally similar wax esters to provide a comprehensive overview for researchers. The information presented herein is intended to support further experimental design and data interpretation in the context of drug development and cellular research.

Comparative Cytotoxicity Profile

Table 1: Comparative In Vitro Cytotoxicity Data

Compound/Product Name	Cell Line	Assay	Endpoint	Result
Linoleyl Palmitate (inferred)	Various	MTT, LDH	Cell Viability	Expected to have low cytotoxicity, similar to other long-chain wax esters.
Palmitic Acid	HaCaT (Human Keratinocytes)	MTT	Cell Viability	Derivatives have shown high cytotoxicity with IC50 values ranging from 1.8 to 7.4 mg/L.[1]
HepG2 (Human Liver Carcinoma)	LDH	Cell Viability	Dose-dependent cytotoxicity observed.
H9c2 (Rat Cardiomyoblasts)	MTT, LDH	Cell Viability	Dose-dependent decrease in cell viability.
Linoleic Acid	HepG2 (Human Liver Carcinoma)	MTT	Cell Viability	Showed cytotoxic effects, with some studies indicating it can protect against palmitate-induced toxicity.[2]
HaCaT (Human Keratinocytes)	CCK-8	Cell Viability	No significant cytotoxicity observed at various concentrations.
Human Lymphocytes	Flow Cytometry	Cell Viability	More toxic than oleic acid, inducing both apoptosis and necrosis.
Cetyl Palmitate (structurally similar wax ester)	-	Dermal Toxicity Studies	Irritation, Sensitization	Considered safe for use in cosmetics with minimal irritation and no sensitization.[2]

Experimental Protocols

Standardized in vitro cytotoxicity assays are essential for evaluating the potential toxic effects of chemical compounds on cells. The following are detailed methodologies for two commonly used assays.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability. In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare various concentrations of the test compound (e.g., linoleyl palmitate) and add to the respective wells. Include untreated control wells. Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the purple solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells. The IC50 value can be determined by plotting cell viability against the logarithm of the compound concentration.

Lactate Dehydrogenase (LDH) Assay

The LDH assay is a cytotoxicity assay that measures the integrity of the plasma membrane. Lactate dehydrogenase is a stable cytosolic enzyme that is released into the cell culture medium upon membrane damage.

Protocol:

• Cell Seeding and Treatment: Seed and treat cells with the test compound in a 96-well plate as described for the MTT assay.

• Collection of Supernatant: After the treatment period, centrifuge the plate to pellet any detached cells. Carefully collect the cell culture supernatant from each well.

• LDH Reaction: In a separate 96-well plate, add a portion of the supernatant from each well. Add the LDH assay reaction mixture, which typically contains lactate, NAD+, and a tetrazolium salt.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 30 minutes), protected from light.

• Absorbance Measurement: Measure the absorbance of the colored formazan product at a wavelength of 490 nm using a microplate reader.

• Data Analysis: Determine the amount of LDH released by comparing the absorbance of the treated samples to that of a positive control (cells lysed to release maximum LDH) and a negative control (untreated cells).

Visualizing Experimental and Logical Frameworks

To aid in the understanding of the experimental workflow and the potential mechanism of action of linoleyl palmitate, the following diagrams are provided.

Caption: General workflow for in vitro cytotoxicity testing.

References

• 1. biorxiv.org [biorxiv.org]
• 2. avenalab.com [avenalab.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for Linoleyl Palmitate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of three common analytical techniques for the quantification of linoleyl palmitate: High-Performance Liquid Chromatography with UV detection (HPLC-UV), Gas Chromatography with Flame Ionization Detection (GC-FID), and Liquid Chromatography with Mass Spectrometry (LC-MS). The objective is to present a cross-validation framework by comparing the performance of these methods, supported by experimental data from studies on chemically similar compounds such as fatty acid esters and wax esters.

Data Presentation: A Comparative Overview of Analytical Performance

The selection of an analytical method for linoleyl palmitate depends on various factors, including the required sensitivity, selectivity, and the nature of the sample matrix. The following table summarizes the typical performance characteristics of HPLC-UV, GC-FID, and LC-MS for the analysis of long-chain fatty acid esters, providing a basis for method comparison.

Performance Parameter	High-Performance Liquid Chromatography (HPLC-UV)	Gas Chromatography (GC-FID)	Liquid Chromatography-Mass Spectrometry (LC-MS/MS)	Key Considerations
Precision (RSD%)	< 3%[1][2]	0.1 - 1.8%[3][4]	< 15% (typically much better)	All methods demonstrate good precision, with GC-FID often showing slightly better repeatability for routine analyses.
Linearity (r²)	> 0.99[1][2]	> 0.99	> 0.99[5]	All techniques exhibit excellent linearity over a defined concentration range.
Sensitivity (LOD/LOQ)	LOD: ~0.0018% mass; LOQ: ~0.0054% mass (for methyl oleate)[6]	LOD: low femtomol range on column	LOD: 12 ng/ml; LOQ: 40 ng/ml (for 3-hydroxy fatty acids)[7]	LC-MS/MS offers the highest sensitivity, making it suitable for trace-level analysis.
Accuracy (Recovery %)	81.7 - 110.9%[6]	Typically within 98-102%[8]	Generally within 85-115%	Comparable recovery rates are achievable with optimized extraction and sample preparation procedures for all methods.
Sample Derivatization	Not typically required	Required (transesterification to FAMEs)[9]	Not always required, but can enhance ionization	GC analysis necessitates a derivatization step to increase the volatility of the analyte, adding a step to the workflow.[9]
Isomer Separation	Can separate some isomers with specialized columns	Challenging for certain positional and geometric isomers	Excellent for isomer separation, especially when coupled with appropriate chromatography.	LC-MS provides superior capability for resolving complex isomeric mixtures.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and cross-validation of analytical methods. Below are representative experimental protocols for the analysis of linoleyl palmitate using HPLC-UV, GC-FID, and LC-MS.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is suitable for the direct analysis of linoleyl palmitate without derivatization.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: A reverse-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.[10]

• Mobile Phase: A gradient of acetonitrile (B52724) and isopropanol (B130326) is often employed. For example, a gradient starting with a higher proportion of acetonitrile and increasing the proportion of isopropanol over the run.

• Flow Rate: Typically 1.0 mL/min.

• Column Temperature: Maintained at around 30-40°C.

• Detection: UV detection at a low wavelength, typically around 205-210 nm, as wax esters lack a strong chromophore.

• Sample Preparation: Dissolve the sample in a suitable organic solvent like hexane (B92381) or isopropanol to a known concentration.

• Quantification: Create a calibration curve using linoleyl palmitate standards of known concentrations.

Gas Chromatography with Flame Ionization Detection (GC-FID)

This is a robust and widely used method for fatty acid analysis, which requires derivatization of the analyte.

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID).

• Derivatization (Transesterification):

  • Weigh a known amount of the linoleyl palmitate sample into a reaction vial.

  • Add a solution of methanolic HCl or boron trifluoride in methanol.[11]

  • Heat the mixture (e.g., at 70°C for 90 minutes) to convert the linoleyl palmitate to its fatty acid methyl ester (FAME), methyl linoleate, and fatty alcohol, hexadecanol.[12]

  • After cooling, add water and extract the FAMEs into hexane or heptane.[8][9]

  • The hexane/heptane layer containing the FAMEs is then injected into the GC.

• Column: A polar capillary column, such as a SUPELCOWAX™ 10 or a cyanopropyl-based column, is suitable for separating FAMEs.[8]

• Oven Temperature Program: A typical program starts at a lower temperature (e.g., 70°C), ramps up to a higher temperature (e.g., 240°C), and holds for a period to ensure elution of all components.[8]

• Injector and Detector Temperatures: Typically set at 250°C.

• Carrier Gas: Helium or hydrogen at a constant flow rate.

• Quantification: An internal standard (e.g., methyl nonadecanoate) is often added before derivatization.[11] A calibration curve is prepared using standards of the target FAME (methyl linoleate).

Liquid Chromatography-Mass Spectrometry (LC-MS)

This powerful technique combines the separation capabilities of HPLC with the sensitive and selective detection of mass spectrometry.

• Instrumentation: An HPLC or UHPLC system coupled to a mass spectrometer (e.g., a triple quadrupole or Q-TOF).[13]

• Column: A reverse-phase C18 or C8 column is typically used.

• Mobile Phase: A gradient of solvents such as methanol, acetonitrile, water, and isopropanol, often with additives like ammonium (B1175870) formate (B1220265) or formic acid to enhance ionization.[14]

• Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.5 mL/min for UHPLC.

• Ionization: Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) are common. ESI is often used for wax esters, sometimes with the addition of ammonium to form [M+NH4]+ adducts for better sensitivity.[15]

• MS Detection: Data can be acquired in full scan mode for identification or in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode for quantification, offering high selectivity and sensitivity.

• Sample Preparation: Simple dissolution in an appropriate solvent is usually sufficient.

• Quantification: An isotopically labeled internal standard is ideal for the most accurate quantification. A calibration curve is constructed using linoleyl palmitate standards.

Mandatory Visualization

The following diagrams illustrate the logical workflow for the cross-validation of analytical methods for linoleyl palmitate and a generalized experimental workflow.

Caption: Cross-validation workflow for analytical methods.

Caption: Generalized experimental workflow for analysis.

References

• 1. scienceopen.com [scienceopen.com]
• 2. scielo.br [scielo.br]
• 3. scielo.br [scielo.br]
• 4. researchgate.net [researchgate.net]
• 5. iris.unitn.it [iris.unitn.it]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Fatty Acid Methyl Ester analysis by Gas Chromatography [sigmaaldrich.com]
• 9. s4science.at [s4science.at]
• 10. periodicos.ufn.edu.br [periodicos.ufn.edu.br]
• 11. benchchem.com [benchchem.com]
• 12. mdpi.com [mdpi.com]
• 13. Wax Esters Analysis Service - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 14. shimadzu.com [shimadzu.com]
• 15. spectroscopyonline.com [spectroscopyonline.com]

A Comprehensive Guide to Differentiating Linoleyl Palmitate and Its Regioisomers Using NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

The precise structural characterization of lipid esters is a critical aspect of drug development, formulation, and materials science. Among these, wax esters like linoleyl palmitate and its regioisomers, such as palmitoyl (B13399708) linoleate (B1235992), present a significant analytical challenge due to their identical molecular formulas and similar physical properties. Nuclear Magnetic Resonance (NMR) spectroscopy offers a powerful, non-destructive suite of techniques to unequivocally distinguish between these positional isomers. This guide provides a detailed comparison of the NMR spectral features of linoleyl palmitate and palmitoyl linoleate, supported by predicted data and established experimental protocols.

Distinguishing Features in ¹H and ¹³C NMR Spectra

The key to differentiating linoleyl palmitate from palmitoyl linoleate lies in the chemical environment of the atoms immediately surrounding the ester linkage. The electron-withdrawing effect of the ester's carbonyl group and oxygen atom causes characteristic downfield shifts in the signals of adjacent protons and carbons. By analyzing these specific shifts, a definitive structural assignment can be made.

In linoleyl palmitate , the linoleyl group is the alcohol moiety, and the palmitate group is the acyl moiety. Conversely, in palmitoyl linoleate , the palmitoyl group is the alcohol moiety, and the linoleate group is the acyl moiety.

Table 1: Predicted ¹H NMR Chemical Shifts for Distinguishing Moieties of Linoleyl Palmitate and Palmitoyl Linoleate in CDCl₃.

Functional Group	Linoleyl Palmitate (ppm)	Palmitoyl Linoleate (ppm)	Multiplicity
-CH₂ -O-C(=O)-	~ 4.05	-	Triplet
-C(=O)-O-CH₂ -	-	~ 4.05	Triplet
-CH₂ -C(=O)-O-	~ 2.28	-	Triplet
-O-C(=O)-CH₂ -	-	~ 2.28	Triplet
Olefinic Protons (-CH=CH-)	~ 5.34	~ 5.34	Multiplet
Bis-allylic Protons	~ 2.77	~ 2.77	Triplet
Terminal Methyl (-CH₃)	~ 0.88	~ 0.88	Triplet

Table 2: Predicted ¹³C NMR Chemical Shifts for Distinguishing Moieties of Linoleyl Palmitate and Palmitoyl Linoleate in CDCl₃.

Functional Group	Linoleyl Palmitate (ppm)	Palmitoyl Linoleate (ppm)
-C (=O)-O-	~ 173.9	-
-O-C (=O)-	-	~ 173.9
-CH₂ -O-C(=O)-	~ 64.4	-
-C(=O)-O-CH₂ -	-	~ 64.4
-CH₂ -C(=O)-O-	~ 34.4	-
-O-C(=O)-CH₂ -	-	~ 34.4
Olefinic Carbons (-CH=CH-)	~ 127-131	~ 127-131
Bis-allylic Carbon	~ 25.6	~ 25.6

Note: The chemical shifts presented are predicted values based on standard functional group effects in long-chain esters. Actual experimental values may vary slightly based on solvent, concentration, and instrument parameters.

Experimental Protocols

• Sample Quantity: For ¹H NMR, dissolve 5-10 mg of the wax ester in approximately 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃). For ¹³C NMR, a more concentrated sample of 20-50 mg is recommended.

• Solvent: CDCl₃ is a common and effective solvent for wax esters. Ensure the deuterated solvent is of high purity to avoid extraneous signals.[1]

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (δ 0.00 ppm).[1]

• Dissolution: Ensure the sample is fully dissolved by gentle vortexing. If necessary, gentle warming can be applied.

• Filtration: To ensure a homogeneous solution and prevent magnetic field distortions, filter the sample into the NMR tube using a pipette with a small cotton or glass wool plug.

High-resolution NMR spectra are essential for distinguishing the subtle differences between regioisomers.

• Instrumentation: A high-field NMR spectrometer (400 MHz or higher) is recommended for better signal dispersion and resolution.

• ¹H NMR:

  • Pulse Sequence: Standard single-pulse sequence.

  • Spectral Width: 0-10 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 16-64, depending on the sample concentration.

• ¹³C NMR:

  • Pulse Sequence: Proton-decoupled single-pulse sequence (e.g., zgpg30).

  • Spectral Width: 0-200 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024 or more to achieve an adequate signal-to-noise ratio.

• 2D NMR (HSQC and HMBC):

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment identifies direct one-bond C-H correlations. Standard pulse sequences available on most spectrometers can be used.

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals two- and three-bond correlations between carbons and protons, which is crucial for identifying the connectivity across the ester bond.[2] Standard pulse sequences should be employed.

Mandatory Visualizations

Caption: Chemical structures of the regioisomers linoleyl palmitate and palmitoyl linoleate.

Caption: Experimental workflow for the differentiation of wax ester regioisomers using NMR.

Advanced 2D NMR for Unambiguous Identification

While 1D NMR provides strong evidence for differentiating the regioisomers, 2D NMR techniques like Heteronuclear Multiple Bond Correlation (HMBC) offer definitive proof by establishing connectivity across the ester bond.

• In linoleyl palmitate: An HMBC experiment will show a correlation between the protons of the methylene (B1212753) group attached to the ester oxygen (δ ~4.05 ppm) and the carbonyl carbon of the palmitate chain (δ ~173.9 ppm).

• In palmitoyl linoleate: The HMBC spectrum will reveal a correlation between the protons of the methylene group adjacent to the ester oxygen (δ ~4.05 ppm) and the carbonyl carbon of the linoleate chain (δ ~173.9 ppm).

This through-bond correlation provides irrefutable evidence of which fatty acid constitutes the alcohol and which constitutes the acyl portion of the wax ester.

Caption: Diagnostic HMBC correlations for distinguishing linoleyl palmitate and palmitoyl linoleate.

By employing a combination of 1D and 2D NMR techniques, researchers can confidently and accurately differentiate between linoleyl palmitate and its regioisomers. This level of structural detail is paramount for ensuring the quality, efficacy, and safety of pharmaceutical and other chemical products.

References

• 1. spectrometrics.com [spectrometrics.com]
• 2. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Linoleyl Palmitate in a Laboratory Setting

Authoritative Guidance for Researchers, Scientists, and Drug Development Professionals on the Safe and Compliant Disposal of Linoleyl Palmitate.

This document provides essential safety and logistical information for the proper disposal of linoleyl palmitate, a wax ester commonly used in research and development. Adherence to these procedures is critical for maintaining a safe laboratory environment and ensuring regulatory compliance. While linoleyl palmitate is not generally classified as a hazardous substance, proper disposal protocols must be followed to prevent environmental contamination and mitigate any potential risks.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that all personnel are equipped with the appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE)	Specifications
Gloves	Nitrile or other chemically resistant gloves.
Eye Protection	Safety glasses with side shields or goggles.
Lab Coat	Standard laboratory coat to prevent skin contact.

Work should be conducted in a well-ventilated area, such as a fume hood, especially if heating the substance or creating aerosols.

Step-by-Step Disposal Procedures

The primary method for the disposal of linoleyl palmitate is through a licensed chemical waste contractor. Do not dispose of this substance down the drain or in regular solid waste.

• Containment:

  • Ensure all linoleyl palmitate waste, including unused product and contaminated materials, is collected in a designated and compatible waste container.

  • The container must be made of a material that will not react with the ester (e.g., high-density polyethylene, glass).

  • The container should be in good condition, with a secure, leak-proof lid.

• Labeling:

  • Clearly label the waste container with "Linoleyl Palmitate Waste" and include the approximate quantity.

  • Follow your institution's specific labeling requirements, which may include the date and laboratory of origin.

• Storage:

  • Store the sealed waste container in a designated, secure area for chemical waste collection.

  • This area should be away from incompatible materials, such as strong oxidizing agents.

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or the designated chemical waste disposal service to arrange for pickup.

  • Provide them with all necessary information about the waste material.

Spill Management

In the event of a spill, follow these procedures:

Spill Size	Containment and Cleanup Procedure
Small Spills (<50 mL)	1. Absorb the spill using an inert absorbent material such as vermiculite, sand, or paper towels. 2. Place the absorbent material into a sealed, labeled container for disposal as chemical waste. 3. Clean the spill area with soap and water.
Large Spills (>50 mL)	1. Evacuate the immediate area and restrict access. 2. If safe to do so, prevent the spill from spreading by using absorbent booms or dikes. 3. Contact your institution's EHS or emergency response team for assistance with cleanup and disposal.

Regulatory Compliance

All disposal activities must comply with local, state, and federal regulations. It is the responsibility of the researcher and their institution to be aware of and adhere to these regulations. While linoleyl palmitate is not typically regulated as a hazardous waste, mixing it with other hazardous materials will require the entire mixture to be treated as hazardous waste.

Logical Workflow for Linoleyl Palmitate Disposal

Caption: Workflow for the proper disposal of linoleyl palmitate.

Navigating the Safe Handling of Linoleyl Palmitate: A Guide for Laboratory Professionals

For researchers, scientists, and professionals in drug development, meticulous adherence to safety protocols is paramount for both personal safety and the integrity of experimental outcomes. This document provides essential, immediate safety and logistical information for handling Linoleyl palmitate, including personal protective equipment (PPE) guidelines, operational procedures, and disposal plans.

Disclaimer: No specific Safety Data Sheet (SDS) for Linoleyl palmitate was publicly available at the time of this writing. The following recommendations are based on the safety profiles of structurally similar fatty acid esters, such as Oleyl palmitate and Retinyl palmitate. It is imperative to consult the supplier-specific SDS upon receipt of the compound and to conduct a thorough risk assessment before handling.

Personal Protective Equipment (PPE)

When handling Linoleyl palmitate, a comprehensive PPE regimen is crucial to minimize exposure. The following table summarizes the recommended protective gear.

PPE Category	Item	Specifications & Use
Eye & Face Protection	Safety glasses with side shields or chemical splash goggles	Recommended for all handling procedures to protect against splashes. A face shield may be necessary when handling larger quantities or if there is a significant splash hazard.
Hand Protection	Chemical-resistant gloves	Nitrile or neoprene gloves are generally suitable. Inspect gloves for any signs of degradation or tears before use. For prolonged contact, consider double-gloving.
Body Protection	Laboratory coat	A standard lab coat should be worn to protect clothing and skin from potential contamination.
Respiratory Protection	Not generally required	Under normal laboratory conditions with adequate ventilation, respiratory protection is not typically necessary. If aerosols may be generated, a risk assessment should be conducted to determine the need for a respirator.

Operational Plan: From Receipt to Storage

A systematic approach to handling Linoleyl palmitate ensures safety and maintains the compound's integrity.

Receiving and Inspection

Upon receiving a shipment of Linoleyl palmitate, visually inspect the container for any signs of damage or leakage. Verify that the container is properly labeled.

Handling Procedures

Given that Linoleyl palmitate is a liquid, all handling should be conducted in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation exposure. Avoid direct contact with skin and eyes.

Storage

Linoleyl palmitate should be stored in a tightly sealed container in a freezer to maintain its stability and purity[1].

Disposal Plan: Managing Linoleyl Palmitate Waste

Proper disposal of Linoleyl palmitate and any contaminated materials is critical to prevent environmental contamination and adhere to regulatory compliance.

Waste Segregation and Collection

All waste materials contaminated with Linoleyl palmitate, including used gloves, weighing boats, and pipette tips, should be collected in a designated and clearly labeled hazardous waste container. Do not mix this waste with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) guidelines.

Disposal Route

Dispose of the collected waste through your institution's designated hazardous waste disposal program. Follow all local, state, and federal regulations for chemical waste disposal.

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Linoleyl palmitate, from initial preparation to final disposal.

Caption: Workflow for Safe Handling of Linoleyl Palmitate.

References

• 1. larodan.com [larodan.com]